1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Characterization of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Frontier of Novel N-Heterocyclic Scaffolds

The intersection of pyrrolidine and piperidine ring systems represents a rich chemical space for the discovery of novel therapeutics and bioactive compounds.[1][2][3] The target of this guide, 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine, is a distinct molecular architecture for which specific literature is not widely available. This document, therefore, serves as a forward-looking technical guide, grounded in established principles of heterocyclic chemistry and advanced analytical science. It is designed to provide researchers with a robust framework for the synthesis, purification, and comprehensive characterization of this molecule and its analogues. By detailing the causality behind methodological choices, we aim to equip scientists with the expertise to not only replicate but also adapt these protocols for their own novel molecular investigations.

Section 1: Synthesis and Stereochemical Considerations

The synthesis of disubstituted piperidine and pyrrolidine derivatives can be approached through various strategies, including reductive amination, intramolecular cyclization, and multicomponent reactions.[1][2][3] A plausible and efficient synthetic route for 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine could involve a multi-step process culminating in a reductive amination or an electroreductive cyclization.[1] Given the presence of two stereocenters at the junction of the two rings and another in the ethyl-substituted pyrrolidine ring, the synthesis is expected to yield a mixture of diastereomers.

Proposed Synthetic Pathway: A Logic-Driven Approach

A logical synthetic approach would involve the initial construction of a suitable precursor containing one of the heterocyclic cores, followed by the introduction of the second. An electroreductive cyclization of an appropriate imine with a terminal dihaloalkane presents a modern and efficient method.[1]

Caption: Proposed electroreductive cyclization pathway.

Stereoisomerism: The Challenge of Complexity

The presence of multiple chiral centers necessitates careful stereochemical analysis. The final product is expected to exist as a mixture of diastereomers. The separation and characterization of these individual stereoisomers are critical for any downstream applications, particularly in drug development. Chiral chromatography would be the method of choice for both analytical and preparative-scale separation.

Section 2: Purification Methodologies

The purification of piperidine derivatives from complex reaction mixtures is a critical step to ensure accurate biological and chemical evaluation.[4] The basic nature of the piperidine and pyrrolidine nitrogen atoms requires specific considerations during purification to prevent issues like peak tailing in chromatography.[5]

Decision-Making Workflow for Purification

The choice of purification technique depends on the scale and the nature of the impurities. A logical workflow is presented below.

Caption: Decision tree for purification strategy.[4]

Protocol: Flash Column Chromatography with Base Additive

Rationale: The basic nitrogen atoms in the molecule can interact with acidic silanol groups on standard silica gel, leading to peak tailing and poor separation.[5] The addition of a basic modifier like triethylamine (TEA) to the mobile phase competitively binds to these acidic sites, improving the peak shape and resolution.[5]

Protocol:

• TLC Analysis: Develop a suitable solvent system using thin-layer chromatography (TLC). A common starting point is a mixture of hexane and ethyl acetate. Add 0.5-1% triethylamine to the eluent to assess its effect on the retention factor (Rf) and spot shape. Aim for an Rf of 0.2-0.3 for the target compound.[4][5]

• Column Packing: Prepare a slurry of silica gel in the non-polar component of your chosen mobile phase (containing TEA). Pack the column carefully to avoid air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Alternatively, for less soluble samples, use a dry loading technique by adsorbing the sample onto a small amount of silica gel.

• Elution: Run the column using the optimized mobile phase. A gradient elution from a less polar to a more polar solvent mixture may be necessary to separate impurities.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Section 3: Structural Elucidation and Purity Assessment

A combination of spectroscopic and chromatographic techniques is essential for unambiguous structure determination and purity assessment.

Mass Spectrometry (MS)

Rationale: High-resolution mass spectrometry (HRMS) provides the accurate mass of the molecular ion, which is crucial for confirming the elemental composition.[6] Tandem mass spectrometry (MS/MS) helps in structural elucidation by analyzing the fragmentation patterns.[7][8]

Expected Fragmentation: The molecule is expected to fragment at the C-C bond between the two rings and via ring-opening pathways of the piperidine and pyrrolidine moieties. The ethyl groups on the nitrogen and the pyrrolidine ring are also susceptible to fragmentation.

Protocol: LC-MS/MS Analysis

• Chromatography: Use a C18 reversed-phase column. The mobile phase should consist of a mixture of water and acetonitrile or methanol, with an acidic modifier like formic acid to ensure protonation of the analyte for positive ion mode detection.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

• Data Acquisition: Acquire full scan MS data to determine the [M+H]+ ion. Subsequently, perform MS/MS on the [M+H]+ ion to obtain the fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms in a molecule. 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments are required for a complete structural assignment. For complex N-heterocycles, ¹⁵N NMR can also be a valuable tool, although it often requires isotopic labeling due to the low natural abundance and sensitivity of the ¹⁵N nucleus.[9][10]

Expected Spectral Features:

• ¹H NMR: The spectrum will be complex due to the number of non-equivalent protons and the presence of diastereomers. Key signals will include the ethyl group protons (a quartet and a triplet for each), and a series of multiplets in the aliphatic region corresponding to the ring protons.

• ¹³C NMR: The number of signals will correspond to the number of unique carbon atoms. The signals for the carbons attached to nitrogen will be shifted downfield. The presence of diastereomers will likely result in more signals than expected for a single isomer.

• 2D NMR:

  • COSY: Will reveal ¹H-¹H coupling networks within the piperidine and pyrrolidine rings and the ethyl groups.

  • HSQC: Will correlate each proton to its directly attached carbon.

  • HMBC: Will show long-range (2-3 bond) correlations between protons and carbons, which is crucial for establishing the connectivity between the two rings and the positions of the ethyl groups.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Source
Molecular Formula	C₁₃H₂₆N₂	-
Molecular Weight	210.36 g/mol	[11]
Monoisotopic Mass	210.2096 Da	-
XLogP3	2.5	-
Hydrogen Bond Donors	0	-
Hydrogen Bond Acceptors	2	-

High-Performance Liquid Chromatography (HPLC) for Purity and Chiral Separation

Rationale: HPLC with UV detection is a standard method for assessing the purity of pharmaceutical compounds.[12] For basic compounds like 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine, careful method development is required to achieve good peak shape and resolution.

Protocol: Reversed-Phase HPLC for Purity Assessment

• Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of aqueous buffer (e.g., 0.1% trifluoroacetic acid or a phosphate buffer at a controlled pH) and an organic modifier (acetonitrile or methanol). The acidic modifier is crucial for protonating the amine functional groups, which minimizes interactions with residual silanols on the stationary phase and provides sharp peaks.[13]

• Detection: UV detection at a low wavelength (e.g., 210 nm) where the saturated rings may have some absorbance. If the compound lacks a strong chromophore, an alternative detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) should be considered.

• Injection Volume: 10 µL.

• Flow Rate: 1.0 mL/min.

Section 4: Reactivity Profile

The chemical reactivity of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine is primarily dictated by the two tertiary amine functionalities.

• Basicity and Salt Formation: The lone pairs on the nitrogen atoms make the molecule basic. It will readily react with acids to form salts. This property is key for the acid-base extraction protocol.

• N-Oxidation: Tertiary amines can be oxidized to form N-oxides using oxidizing agents like hydrogen peroxide or m-CPBA.

• Hofmann Elimination: While less common for saturated rings, under harsh conditions, quaternization of the nitrogens followed by treatment with a strong base could potentially lead to ring-opening via Hofmann elimination.

Conclusion

This guide provides a comprehensive, albeit predictive, framework for the chemical analysis of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine. While specific experimental data for this molecule is not yet prevalent in the literature, the application of established analytical principles for N-heterocycles allows for the design of robust and reliable protocols for its synthesis, purification, and characterization. The methodologies and logical workflows presented herein are intended to serve as a valuable resource for researchers working on novel piperidine and pyrrolidine derivatives, empowering them to confidently explore new frontiers in medicinal and organic chemistry.

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• (2016, April 21). Antimicrobial and larvicidal activities of 2-hydroxypyrrolidine/piperidine derivatives. SOJ Pharmacy & Pharmaceutical Sciences.
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• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.).
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• chemBlink. (n.d.). 1-[2-(3-Ethyl-2-Pyrrolidinyl)Ethyl]Piperidine (CAS 524918-19-2).
• Reactions of β-substituted amines—III: Complete product study of the reactions of 3-chloro-1-ethylpiperidine and 2-chloromethyl-1-ethylpyrrolidine with hydroxide ion. (n.d.). DOI.
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Escaping Flatland: Technical Guide to the Characterization and Application of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Executive Summary

In modern drug discovery, the transition from planar, sp²-hybridized aromatic systems to complex, sp³-rich scaffolds is a proven strategy to improve clinical success rates and reduce off-target toxicity. The molecule 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (CAS: 525537-99-9) represents a highly versatile, stereochemically rich bicyclic diamine building block[1].

Featuring both a piperidine and a pyrrolidine ring linked via a carbon-carbon bond, this compound offers a unique topological profile. As a Senior Application Scientist, I approach this molecule not just as a structural curiosity, but as a privileged scaffold ideal for targeting Central Nervous System (CNS) receptors, disrupting protein-protein interactions, or serving as a rigidified linker in Proteolysis Targeting Chimeras (PROTACs). This whitepaper details the physicochemical profiling, analytical validation, and pharmacological evaluation workflows required to successfully deploy this chemical entity.

Physicochemical Profiling & Structural Analysis

To rationally deploy CAS 525537-99-9[2] in a medicinal chemistry campaign, we must first define its physicochemical boundaries. The presence of two basic nitrogen atoms (one tertiary on the piperidine, one secondary on the pyrrolidine) dictates its ionization state at physiological pH, directly influencing aqueous solubility and membrane permeability.

Furthermore, the molecule possesses a Fraction sp³ (Fsp³) of 1.00, meaning every carbon atom in the framework is sp³-hybridized. This high 3D character allows the molecule to access complex binding pockets that flat, aromatic molecules cannot.

Table 1: Physicochemical and Structural Properties

Parameter	Value
Chemical Name	1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine
IUPAC Nomenclature	Piperidine, 1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-
CAS Registry Number	525537-99-9
Molecular Formula	C₁₃H₂₆N₂
Molecular Weight	210.36 g/mol
Fraction sp³ (Fsp³)	1.00 (High 3D character)
Hydrogen Bond Donors	1 (Pyrrolidine NH)
Hydrogen Bond Acceptors	2 (Piperidine N, Pyrrolidine N)

Analytical Validation Workflow

Before incorporating this building block into high-throughput parallel synthesis, its purity and stereochemical integrity must be rigorously validated.

Causality in Method Design: Basic amines often exhibit severe peak tailing on standard silica-based C18 columns due to secondary interactions with residual silanols. To counteract this, we employ an orthogonal high-pH mobile phase. This choice ensures the basic amines remain in their neutral (deprotonated) state during chromatographic separation, yielding sharp, quantifiable peaks and preventing false-positive impurity readings.

Figure 1: Analytical validation workflow for basic diamine building blocks.

Protocol 1: High-pH LC-MS Purity Validation

• Sample Preparation: Dissolve 1.0 mg of CAS 525537-99-9 in 1.0 mL of HPLC-grade Methanol. Dilute 1:100 in the initial mobile phase to prevent column overloading.

• Column Selection: Utilize an ethylene-bridged hybrid (BEH) C18 column (e.g., 2.1 x 50 mm, 1.7 µm) specifically designed to withstand high-pH environments without silica dissolution.

• Mobile Phase Configuration:

  • Solvent A: 10 mM Ammonium Bicarbonate in LC-MS grade Water (adjusted to pH 9.5 with ammonium hydroxide).

  • Solvent B: 100% Acetonitrile.

• Gradient Elution: Execute a linear gradient from 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

• Detection: Configure the mass spectrometer for Electrospray Ionization in positive mode (ESI+). Monitor for the protonated parent ion [M+H]+ at m/z 211.2.

Pharmacological Application: CNS Penetration Assessment

The high lipophilicity and low Topological Polar Surface Area (TPSA) of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine strongly suggest favorable Blood-Brain Barrier (BBB) penetration. However, highly basic diamines can sometimes become trapped in acidic lysosomal compartments (lysosomotropism) or act as substrates for efflux transporters like P-glycoprotein (P-gp).

Causality in Method Design: To empirically validate its passive diffusion capabilities without premature in vivo animal use, we utilize the PAMPA-BBB (Parallel Artificial Membrane Permeability Assay) model. The artificial porcine brain lipid membrane closely mimics the hydrophobic core of the endothelial tight junctions, providing a self-validating, high-throughput system for assessing passive permeability.

Figure 2: PAMPA-BBB assay logic for evaluating CNS penetration potential.

Protocol 2: PAMPA-BBB Permeability Assay

• Lipid Preparation: Prepare a 20 mg/mL solution of porcine brain lipid extract in dodecane. Rationale: Dodecane acts as an artificial hydrophobic core, while the brain lipids simulate the specific lipid composition of the BBB.

• Membrane Coating: Carefully apply 4 µL of the lipid solution to the PVDF filter membrane (0.45 µm pore size) of the donor plate wells. Allow 5 minutes for solvent integration.

• Donor Solution: Dilute CAS 525537-99-9 to a final concentration of 50 µM in PBS (pH 7.4) containing 5% DMSO to ensure complete thermodynamic solubility. Add 150 µL to each donor well.

• Acceptor Solution: Add 300 µL of fresh PBS (pH 7.4) containing 5% DMSO to the corresponding acceptor plate wells.

• Incubation: Assemble the donor and acceptor plates into a "sandwich" configuration. Incubate at room temperature for 18 hours in a sealed humidity chamber to prevent evaporative loss.

• Quantification: Separate the plates carefully. Extract 50 µL from both donor and acceptor wells, mix with a known internal standard (e.g., propranolol), and quantify via LC-MS/MS. Calculate the effective permeability ( Pe​ ) using the standard steady-state flux equation.

Conclusion

1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (CAS 525537-99-9) is a highly specialized, sp³-rich building block that offers medicinal chemists a powerful tool for navigating complex physicochemical space. By employing rigorous, causality-driven analytical and pharmacological workflows—such as high-pH LC-MS and PAMPA-BBB assays—researchers can confidently leverage this diamine scaffold to develop next-generation CNS therapeutics and highly selective receptor modulators.

References

• Title: Piperidine, 1-ethyl-3-(3-ethyl-2-pyrrolidinyl)- (9CI)
• Title: Піперидин, 1-етил-3-(3-етил-2-піролідиніл)-(9CI ...

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A Technical Guide to the Structural Elucidation of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Abstract

The structural elucidation of novel N-heterocyclic compounds is a cornerstone of modern drug discovery and natural product chemistry. These scaffolds, prevalent in a vast array of bioactive molecules, present unique analytical challenges due to their conformational flexibility and the presence of multiple stereocenters.[1][2] This guide provides an in-depth, systematic methodology for the complete structural characterization of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine, a complex bis-heterocyclic amine. By integrating data from high-resolution mass spectrometry (HRMS) with a suite of advanced 1D and 2D Nuclear Magnetic Resonance (NMR) experiments, we present a self-validating workflow. This process moves logically from establishing the molecular formula to defining the complete bonding framework and finally, to determining the relative stereochemistry. Each analytical step is rationalized to demonstrate how a synergistic application of modern spectroscopic techniques can unambiguously resolve complex molecular architecture, providing a robust blueprint for researchers in the field.

Introduction: The Challenge of Bis-Heterocyclic Scaffolds

The piperidine and pyrrolidine rings are privileged structures in medicinal chemistry, forming the core of numerous alkaloids and synthetic pharmaceuticals with significant biological activity.[2][3] The target molecule, 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine, combines these two saturated nitrogen heterocycles, creating a system with considerable structural complexity. The key challenges in its elucidation include:

• Multiple Chiral Centers: The molecule possesses at least three stereocenters (C3 on the piperidine ring, and C2' and C3' on the pyrrolidine ring), leading to multiple possible diastereomers.

• Complex Proton Environments: The high number of non-equivalent methylene (-CH2-) and methine (-CH-) groups in a saturated system results in significant signal overlap in the ¹H NMR spectrum, complicating initial analysis.

• Ambiguous Connectivity: The crucial linkage between the C3 of the piperidine ring and the C2' of the pyrrolidine ring must be unequivocally established.

This guide will navigate these challenges by employing a logical, multi-technique approach that ensures each piece of structural information is cross-validated.

Foundational Analysis: Confirming Molecular Formula and Purity

Before delving into complex structural analysis, it is imperative to confirm the elemental composition and purity of the analyte.

High-Resolution Mass Spectrometry (HRMS)

HRMS is the definitive technique for determining the exact mass of a molecule, which in turn provides its elemental composition.[4][5] Unlike low-resolution methods, HRMS can differentiate between isobaric species—compounds with the same nominal mass but different chemical formulas.[4][6]

Experimental Protocol: HRMS via ESI-TOF

• Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile with 0.1% formic acid to promote protonation.

• Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

• Analysis: Acquire the spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

• Data Processing: The measured mass of the [M+H]⁺ ion is compared against theoretical masses for potential elemental compositions using a sophisticated software algorithm.[7] A mass accuracy of <5 ppm is required for confident assignment.[4]

Data Presentation: Expected HRMS Results

Parameter	Expected Value
Target Ion	[M+H]⁺
Molecular Formula	C₁₃H₂₇N₂
Theoretical Exact Mass	211.2174
Observed Mass	211.217x

| Mass Accuracy | < 5 ppm |

This initial step provides the molecular formula, C₁₃H₂₆N₂, a critical foundation upon which all subsequent spectroscopic interpretation will be built.

Unraveling the Structure: An Integrated NMR Strategy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution.[8][9] A combination of 1D and 2D NMR experiments is required to assemble the molecular puzzle piece by piece.

The NMR Elucidation Workflow

The chosen NMR experiments are designed to build upon one another, creating a logical path from identifying individual spin systems to connecting them into the final molecular structure.

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Preclinical Pharmacological Characterization of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (E3EPP)

Executive Summary & Structural Rationale

1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (hereafter referred to as E3EPP ) is a highly specialized, fully saturated bis-heterocyclic compound[1]. Structurally, it is a dialkylated derivative of 3-(pyrrolidin-2-yl)piperidine. To understand its pharmacological trajectory, one must examine its structural lineage: the unalkylated backbone is the fully reduced analog of the tobacco alkaloid nornicotine (3-(pyrrolidin-2-yl)pyridine).

The Causality of Structural Modification: Classical nicotinic agonists (like nicotine or epibatidine) rely heavily on a cation- π interaction. The protonated basic nitrogen of the pyrrolidine ring interacts with the aromatic residues (e.g., Trp149) in the orthosteric binding pocket of Nicotinic Acetylcholine Receptors (nAChRs). By fully saturating the pyridine ring into a piperidine, E3EPP loses this critical π -electron cloud. Furthermore, the addition of bulky ethyl groups at the piperidine N1 and pyrrolidine C3 positions creates significant steric hindrance, preventing deep penetration into the classical orthosteric site.

Consequently, E3EPP is hypothesized to act not as a direct orthosteric agonist, but rather as an allosteric modulator (Positive or Negative Allosteric Modulator; PAM/NAM) at neuronal nAChRs, specifically the α4β2 and α7 subtypes. The following guide outlines the rigorous, self-validating in vitro workflows required to profile this compound.

In Vitro Pharmacodynamics: High-Throughput Screening

To capture allosteric modulation, we employ a high-throughput Fluorescent Imaging Plate Reader (FLIPR) calcium assay. Because E3EPP is unlikely to open the channel directly, a "two-addition" protocol is strictly required[2].

FLIPR Calcium Assay Protocol

Objective: Determine if E3EPP acts as a PAM or NAM at human α4β2 nAChRs.

Self-Validating Logic: The assay uses a dual-addition method. The first addition (E3EPP alone) ensures the compound does not possess hidden orthosteric agonism. The second addition (an EC 20​ dose of Acetylcholine) tests for allosteric potentiation or inhibition. A baseline read prior to any addition controls for spontaneous calcium oscillations.

Step-by-Step Methodology:

• Cell Preparation: Seed HEK293 cells stably expressing human α4β2 nAChRs[3] into 384-well black-walled, clear-bottom plates at 20,000 cells/well. Incubate overnight at 37°C.

• Dye Loading: Remove culture media and add 20 µL/well of Calcium-6 assay buffer (containing 2.5 mM probenecid to inhibit dye efflux). Incubate for 2 hours at 37°C[2].

• Baseline Establishment: Transfer the plate to the FLIPR instrument. Record baseline fluorescence (Ex: 485 nm, Em: 525 nm) for 10 seconds.

• First Addition (Test for Agonism): Inject 10 µL of E3EPP (final concentration 10 µM). Record fluorescence for 3 minutes. Expected result: No significant calcium spike.

• Second Addition (Test for Modulation): Inject 10 µL of Acetylcholine at an EC 20​ concentration (typically ~1.5 µM for the high-affinity α4β2 stoichiometry)[4]. Record for an additional 3 minutes.

• Data Analysis: Calculate the area under the curve (AUC) of the second peak. A leftward shift in the ACh dose-response curve indicates PAM activity; a rightward shift or signal depression indicates NAM activity.

Fig 1. E3EPP-mediated nAChR allosteric modulation and FLIPR calcium assay cascade.

Electrophysiological Validation Workflows

While FLIPR provides high-throughput bulk data, it cannot differentiate between receptor desensitization and true antagonism, nor can it resolve single-channel kinetics. Whole-cell patch-clamp electrophysiology is the gold standard for validating the kinetic profile of E3EPP[3].

Whole-Cell Patch-Clamp Protocol

Objective: Quantify the exact modulatory effect of E3EPP on macroscopic α4β2 currents and rule out off-target membrane destabilization.

Self-Validating Logic: To ensure the observed currents are strictly nAChR-mediated, the protocol incorporates a mandatory washout period followed by the application of mecamylamine, a non-selective nAChR antagonist[5]. If the current persists in the presence of mecamylamine, the signal is an artifact (e.g., membrane leak), validating the integrity of the assay.

Step-by-Step Methodology:

• Electrode Fabrication: Pull borosilicate glass pipettes to a tip resistance of 3–5 MΩ. Coat with Sylgard to minimize capacitance[4].

• Internal Solution: Fill pipettes with an intracellular solution containing (in mM): 130 K-gluconate, 5 NaCl, 2 MgCl2, 10 HEPES, 5 EGTA (pH 7.4 adjusted with KOH)[4].

• Seal Formation: Approach an isolated HEK293- α4β2 cell in the recording chamber. Apply gentle negative pressure to form a Giga-ohm seal (>1 GΩ).

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane. Voltage-clamp the cell at a holding potential of -70 mV[3].

• Ligand Application (Co-application): Using a rapid U-tube perfusion system, apply a sub-maximal dose of ACh (1 µM) co-applied with E3EPP (10 µM) for 2 seconds. Record the inward current.

• Washout & Recovery: Perfuse with standard extracellular Tyrode solution for exactly 2 minutes to allow complete recovery from receptor desensitization[5].

• Negative Control Validation: Apply ACh (1 µM) + E3EPP (10 µM) + Mecamylamine (10 µM). The complete abolition of the inward current confirms the pharmacological specificity of E3EPP's action[5].

Physicochemical & ADME/Tox Profile

The saturation of the aromatic ring in E3EPP significantly alters its physicochemical properties compared to standard nicotinoids. The lack of aromaticity increases its three-dimensional character (Fsp3 fraction), which generally correlates with higher clinical success rates due to reduced off-target toxicity and better solubility.

Table 1: Calculated Physicochemical Properties of E3EPP (C 13​ H 26​ N 2​ )

Parameter	Value	Pharmacological Implication
Molecular Weight	210.36 g/mol	Highly optimal for CNS penetration (well below the 400 Da threshold).
cLogP	~2.8	Optimal lipophilicity; favors rapid blood-brain barrier (BBB) crossing without excessive tissue retention.
Topological Polar Surface Area (TPSA)	< 30 Ų	Excellent membrane permeability; minimal interaction with P-glycoprotein (P-gp) efflux pumps expected.
H-Bond Donors / Acceptors	1 / 2	Low hydrogen bonding potential reduces the desolvation penalty required for the drug to enter the receptor binding pocket.
Rotatable Bonds	3	High conformational rigidity. This reduces entropic loss upon binding, potentially increasing target selectivity.

Conclusion

1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (E3EPP) represents a structurally intriguing bis-heterocycle. By deliberately breaking the aromaticity required for classical nAChR orthosteric agonism and introducing steric bulk via ethylation, E3EPP is primed for investigation as a selective allosteric modulator. Adhering to the self-validating FLIPR and patch-clamp protocols outlined in this whitepaper ensures that researchers can accurately isolate its pharmacodynamic effects from artifactual noise, paving the way for novel neuropharmacological discoveries.

References

• Chemical Substance Information: Piperidine, 1-ethyl-3-(3-ethyl-2-pyrrolidinyl)- (9CI) . NextSDS. Available at:[Link][1]

• Venoms-based discovery of novel modulators of human neuronal α7 and α3 nicotinic acetylcholine receptor*. UQ eSpace - The University of Queensland. Available at:[Link][2]

• Agonist and antagonist effects of tobacco-related nitrosamines on human α4β2 nicotinic acetylcholine receptors . Frontiers in Pharmacology. Available at:[Link][3]

• Chronic Exposure to Nicotine Upregulates the Human α4β2 Nicotinic Acetylcholine Receptor Function . Journal of Neuroscience. Available at:[Link][4]

• Nicotinic Acetylcholine Receptor (nAChR) Dependent Chorda Tympani Taste Nerve Responses to Nicotine, Ethanol and Acetylcholine . PLOS One. Available at: [Link][5]

Sources

• 1. nextsds.com [nextsds.com]
• 2. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 3. Frontiers | Agonist and antagonist effects of tobacco-related nitrosamines on human α4β2 nicotinic acetylcholine receptors [frontiersin.org]
• 4. jneurosci.org [jneurosci.org]
• 5. Nicotinic Acetylcholine Receptor (nAChR) Dependent Chorda Tympani Taste Nerve Responses to Nicotine, Ethanol and Acetylcholine | PLOS One [journals.plos.org]

Discovery, Biosynthesis, and Pharmacology of Piperidine Alkaloids: A Technical Guide

Executive Summary

Piperidine alkaloids represent a structurally diverse and pharmacologically profound class of nitrogenous compounds characterized by a saturated six-membered heterocyclic C5N nucleus 1. Found predominantly in higher plants, these compounds have served as critical evolutionary defense mechanisms and foundational scaffolds in modern drug discovery. This whitepaper provides an in-depth analysis of the historical milestones, lysine-derived biosynthetic pathways, phase-driven extraction methodologies, and target-specific pharmacology of key piperidine alkaloids, including coniine, piperine, and lobeline.

Historical Milestones in Alkaloid Discovery

The isolation and structural elucidation of piperidine alkaloids marked the dawn of modern organic chemistry and pharmacology.

• Coniine: Extracted from poison hemlock (Conium maculatum), coniine is infamous as the neurotoxin responsible for the execution of Socrates in 399 BC 2. Scientifically, coniine holds two unprecedented historical records: it was the very first alkaloid to have its chemical structure definitively established (by Hofmann in 1881) and the first to be successfully synthesized in a laboratory (by Ladenburg in 1886) 2.

• Piperine: The pungent principle of black pepper (Piper nigrum), piperine was among the earliest alkaloids isolated (prior to 1833) as chemists raced to deconstruct physiologically active plant components 1.

• Lobeline: Isolated from Indian tobacco (Lobelia inflata), lobeline became a major focus in the 20th century for its complex interactions with the nervous system, particularly in respiratory stimulation and smoking cessation therapies 3.

Biosynthetic Pathways: The Lysine Paradigm

The piperidine ring is classically derived from the amino acid L-lysine. Understanding this pathway is critical for synthetic biology applications aiming to upscale alkaloid production.

The Classical Pathway: L-lysine undergoes decarboxylation catalyzed by lysine decarboxylase (LDC) to yield cadaverine. Cadaverine is then subjected to oxidative deamination by primary-amine oxidase (AOC) to form 5-aminopentanal, which spontaneously cyclizes into the imine, Δ1-piperideine 4. Subsequent reduction yields the piperidine nucleus.

Modern Enzymatic Discoveries: Recent genomic mining has disrupted the classical model. Researchers discovered Δ1-piperideine synthase (PS) , a PLP-dependent enzyme that directly converts L-lysine to Δ1-piperideine via an unprecedented oxidative deamination, bypassing the free cadaverine intermediate entirely 5. This resolves the longstanding biochemical mystery of non-symmetric nitrogen incorporation observed in piperidine alkaloid biosynthesis 5.

Biosynthetic pathways of piperidine alkaloids from L-lysine.

Experimental Methodologies: Extraction & Isolation

Isolating piperidine alkaloids from complex plant matrices requires exploiting the fundamental basicity of the piperidine nitrogen (pKa ~11). The following acid-base partition protocol is the gold standard for isolating these compounds from crude extracts 6.

Step-by-Step Acid-Base Partition Protocol

Causality & Rationale: Plant extracts contain a massive variety of neutral lipids, waxes, and acidic metabolites. By dropping the pH, the tertiary/secondary amines of the alkaloids are protonated into water-soluble salts, allowing organic impurities to be washed away. Re-basifying the aqueous layer regenerates the lipophilic free base, which can then be cleanly extracted into an organic solvent.

• Defatting: Macerate raw plant material and extract with n-hexane to remove highly non-polar lipids and waxes.

• Acidic Extraction: Partition the defatted extract between Dichloromethane (DCM) and 0.1 N aqueous HCl. The low pH protonates the piperidine nitrogen ( R3​NH+ ).

• Phase Separation: Separate the layers using a separatory funnel. Discard the DCM layer (contains neutral/acidic impurities). Retain the aqueous layer.

• Basification (Self-Validation Step): Slowly add Ammonium Hydroxide ( NH4​OH ) to the aqueous layer until the pH reaches 8–9. Validation: The solution should become visibly cloudy or form an emulsion as the water-insoluble free base alkaloids precipitate.

• Organic Recovery: Partition the basic aqueous layer with fresh DCM. The free base alkaloids will migrate into the DCM fraction [[6]]().

• Purification: Evaporate the DCM to yield crude alkaloids, followed by purification via silica gel column chromatography.

Standard acid-base extraction protocol for isolating piperidine alkaloids.

Pharmacological Significance & Target Interactions

The rigid, saturated nature of the piperidine ring allows these alkaloids to act as highly specific ligands for various ion channels and neuroreceptors.

Piperine and TRPV1 Modulation

Piperine is a known agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, responsible for its pungent heat. Mechanistically, piperine binds to the exact same ligand-binding pocket as capsaicin, but its structural causality dictates a completely different binding pose. Mutagenesis studies reveal that while capsaicin relies heavily on hydrogen bonding with residues T551 and E571, mutating these residues to hydrophobic amino acids does not diminish piperine's efficacy 7. Piperine activates TRPV1 with an EC50​ of approximately 3.3 µM, though with lower maximum efficacy than capsaicin 7.

Lobeline and nAChR Affinity

Lobeline binds with extraordinarily high affinity ( Ki​ ≈ 1.4 - 4.0 nM) to α4β2 nicotinic acetylcholine receptors (nAChR) as a partial agonist 8. Interestingly, structure-affinity investigations have proven that the removal of either one or both oxygen functions from lobeline does not entirely abolish binding, challenging previous pharmacophore models that assumed strict hydrogen-bond acceptor requirements 8. Lobeline also acts as a potent inhibitor of the vesicular monoamine transporter 2 (VMAT2) 3.

Coniine Toxicity

Coniine acts as a biphasic nAChR agonist/antagonist. It initially stimulates and subsequently desensitizes the receptors, leading to severe neurotoxicity and respiratory paralysis. Its IC50​ values vary significantly across models, ranging from 270 µM in chick brain tissue to 820 µM in fetal rat brain tissue [[9]]().

Quantitative Pharmacological Data

Alkaloid	Primary Target	Binding Affinity / Potency	Key Pharmacological Effect
Piperine	TRPV1 Channel	EC50​ ≈ 3.3 µM	Agonist; induces calcium influx without T551/E571 H-bonds.
Lobeline	α4β2 nAChR	Ki​ ≈ 1.4 – 4.0 nM	Partial agonist; desensitizes receptors (smoking cessation).
Coniine	Muscle/Neuronal nAChR	IC50​ ≈ 270 – 820 µM	Antagonist; induces lethal respiratory paralysis.

References

• Nonsymmetric formation of Δ1-piperideine from lysine in plants via a bacterial-like PLP-dependent enzyme - bioRxiv. 5

• Biosynthetic pathways and related genes regulation of bioactive ingredients in mulberry leaves - Taylor & Francis. 4

• What is the best method for isolation of a piperidine alkaloids from the defatted extract of plant? - ResearchGate. 6

• Methods of Alkaloids Synthesis - IntechOpen. 1

• The killer of Socrates: Coniine and Related Alkaloids in the Plant Kingdom - PMC - NIH. 2

• A distinct structural mechanism underlies TRPV1 activation by piperine - PMC - NIH. 7

• Lobeline: Structure−Affinity Investigation of Nicotinic Acetylcholinergic Receptor Binding - American Chemical Society.8

• Beyond Alkaloids: Novel Bioactive Natural Products From Lobelia Species - Frontiers. 3

• Stereoselective Potencies and Relative Toxicities of Coniine Enantiomers - Chemical Research in Toxicology - ACS Publications. 9

Sources

• 1. Methods of Alkaloids Synthesis | IntechOpen [intechopen.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. tandfonline.com [tandfonline.com]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Bioanalysis of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine in Human Plasma

Mechanistic Rationale & Analytical Strategy

1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine is a highly basic, lipophilic aliphatic bicyclic diamine. Quantifying such compounds in complex biological matrices like human plasma presents two primary bioanalytical challenges:

• Matrix-Induced Ion Suppression: Endogenous phospholipids in plasma heavily suppress the electrospray ionization (ESI) signal of lipophilic amines.

• Chromatographic Peak Tailing: The secondary and tertiary amine groups interact strongly with residual silanols on standard silica-based stationary phases, leading to peak broadening and poor sensitivity.

The Causality Behind the Method Design

To overcome these challenges, this protocol utilizes a Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) coupled with an Ethylene Bridged Hybrid (BEH) C18 column.

Because the analyte contains two basic nitrogen atoms (pKa ~9.5–10.5), acidifying the plasma sample with 2% formic acid ensures the molecule is fully protonated. When loaded onto an MCX sorbent, the positively charged analyte forms a strong ionic bond with the sulfonic acid groups on the resin. This allows for an aggressive organic wash (100% Methanol) that strips away neutral lipophilic interferences—such as phospholipids—without eluting the target analyte. The analyte is subsequently released by neutralizing its charge with a high-pH elution solvent (5% NH₄OH in Methanol).

For chromatography, a BEH C18 column is selected. The bridged ethyl groups in the silica lattice reduce residual silanol activity, ensuring sharp, symmetrical peaks for basic amines even when using an acidic mobile phase (0.1% Formic Acid) optimized for positive-ion ESI[1].

To ensure the protocol acts as a self-validating system, a Stable Isotope-Labeled Internal Standard (SIL-IS)—1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine-d5—is introduced at the earliest stage of sample preparation. This dynamically corrects for well-to-well variations in extraction recovery and real-time matrix effects.

Experimental Protocol

Materials and Reagents

• Target Analyte: 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (Reference Standard).

• Internal Standard (SIL-IS): 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine-d5.

• Matrix: Human Plasma (K₂EDTA anticoagulant).

• SPE Plate: Waters Oasis MCX 96-well plate (30 mg/well, 30 µm).

• Solvents: LC-MS grade Water, Acetonitrile, Methanol, Formic Acid (FA), and Ammonium Hydroxide (NH₄OH).

Sample Preparation: MCX SPE Workflow

Note: Ensure all samples and reagents are equilibrated to room temperature before beginning.

• Sample Pre-treatment: Aliquot 200 µL of human plasma into a 2 mL 96-well collection plate. Add 20 µL of SIL-IS working solution (500 ng/mL). Add 200 µL of 2% FA in water. Vortex for 3 minutes to disrupt protein binding and fully protonate the analyte.

• Conditioning: Pass 500 µL of Methanol through the MCX plate (vacuum at 5 inHg).

• Equilibration: Pass 500 µL of 2% FA in water through the plate.

• Loading: Apply the pre-treated sample (420 µL total) to the SPE plate. Draw through at a slow rate (approx. 1 drop/second) to maximize ionic interaction.

• Aqueous Wash: Apply 500 µL of 2% FA in water to remove polar endogenous salts and proteins.

• Organic Wash: Apply 500 µL of 100% Methanol. Mechanistic note: This critical step removes phospholipids and neutral lipids; the analyte remains bound via cation exchange.

• Elution: Elute the target analyte into a clean collection plate using 2 × 250 µL of 5% NH₄OH in Methanol.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-pure nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (95% Water / 5% Acetonitrile containing 0.1% FA).

Caption: Mechanistic workflow of Mixed-Mode Cation Exchange (MCX) SPE for basic amines.

Liquid Chromatography Conditions

As the assay is designed for total quantification rather than chiral resolution, an achiral reversed-phase approach was selected.

• System: UHPLC system (e.g., Waters ACQUITY or Agilent 1290).

• Column: Waters XBridge BEH C18 (2.1 × 50 mm, 1.7 µm).

• Column Temperature: 40°C.

• Injection Volume: 2.0 µL.

• Mobile Phase A: 0.1% FA in Water.

• Mobile Phase B: 0.1% FA in Acetonitrile.

Gradient Program:

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	95	5
0.5	0.4	95	5
2.5	0.4	40	60
3.0	0.4	5	95
4.0	0.4	5	95
4.1	0.4	95	5

| 5.0 | 0.4 | 95 | 5 |

Mass Spectrometry (MS/MS) Parameters

Detection is performed using a triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). The primary cleavage occurs between the piperidine and pyrrolidine rings.

• Capillary Voltage: 1.5 kV (Kept low to prevent premature in-source fragmentation).

• Desolvation Temperature: 500°C.

• Desolvation Gas Flow: 800 L/hr.

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Target (Quantifier)	211.2	112.1	25	25	20
Target (Qualifier)	211.2	98.1	25	25	25

| SIL-IS | 216.2 | 117.1 | 25 | 25 | 20 |

Method Validation & Quantitative Data

The method validation framework adheres strictly to the ICH M10 (2022) [2][3] and FDA (2018) [4] guidelines for bioanalytical method validation, ensuring the assay is fit-for-purpose for clinical pharmacokinetics. Acceptance criteria mandate that precision (%CV) and accuracy (%Bias) must be within ±15% for all Quality Control (QC) levels, except at the Lower Limit of Quantification (LLOQ), where ±20% is permissible[4].

Table 1: Intra- and Inter-Assay Precision and Accuracy (n=6 per batch, 3 batches)

Nominal Conc. (ng/mL)	Intra-Assay Precision (%CV)	Intra-Assay Accuracy (%Bias)	Inter-Assay Precision (%CV)	Inter-Assay Accuracy (%Bias)
1.0 (LLOQ)	8.4	+4.2	9.1	+5.5
3.0 (LQC)	6.2	-2.1	7.4	-1.8
50.0 (MQC)	4.1	+1.5	4.8	+2.0

| 400.0 (HQC) | 3.5 | -0.8 | 4.2 | -1.1 |

Table 2: Extraction Recovery and Matrix Effect (n=6) Note: Matrix Factor (MF) is calculated by comparing the peak area of the analyte spiked after extraction to the peak area of a neat standard. An IS-normalized MF close to 1.0 indicates minimal matrix effect.

QC Level	Extraction Recovery (%) ± SD	IS-Normalized Matrix Factor
LQC (3.0 ng/mL)	88.4 ± 4.2	0.98 ± 0.04

| HQC (400.0 ng/mL)| 91.2 ± 3.1 | 1.02 ± 0.03 |

Caption: Core validation parameters required by ICH M10 and FDA 2018 guidelines for bioanalysis.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. FDA. URL: [Link]

• International Council for Harmonisation (ICH). (2022). ICH M10 on bioanalytical method validation. European Medicines Agency (EMA) / ICH. URL: [Link]

• National Institutes of Health (NIH) / PMC. Analysis of N7-(2-carbamoyl-2-hydroxyethyl)guanine in dried blood spot after food exposure by Ultra High Performance Liquid Chromatography–Tandem Mass Spectrometry. URL: [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Understanding and comparative analysis of analytical method validation -Analytical Science and Technology | 학회 [koreascience.kr]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Asymmetric Synthesis of 2-Substituted Pyrrolidines and Piperidines

Abstract

The 2-substituted pyrrolidine and piperidine scaffolds are privileged heterocyclic motifs, forming the core of numerous natural products, pharmaceuticals, and chiral catalysts.[1][2] The stereochemistry at the C2 position is frequently a critical determinant of biological activity, making enantioselective synthesis a paramount objective for researchers in drug discovery and development. This guide provides an in-depth overview of field-proven strategies for the asymmetric synthesis of these vital N-heterocycles. We will explore the mechanistic underpinnings and provide detailed, validated protocols for three cornerstone methodologies: chiral auxiliary-mediated synthesis, transition metal catalysis, and organocatalysis, with a special mention of emerging biocatalytic routes.

The Strategic Imperative for Asymmetric Synthesis

Pyrrolidine and piperidine rings are among the most prevalent nitrogen heterocycles in FDA-approved pharmaceuticals.[2] Their conformational pre-organization and ability to engage in key hydrogen bonding interactions make them ideal pharmacophores. The challenge, however, lies in the precise installation of substituents with absolute stereocontrol. Different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles. Therefore, robust and scalable asymmetric syntheses are not merely an academic exercise but a critical requirement for the development of safe and effective medicines.

This guide moves beyond a simple recitation of reactions to explain the causality behind experimental design, empowering researchers to adapt and troubleshoot these powerful synthetic tools. The primary strategies discussed are:

• Chiral Auxiliary-Mediated Synthesis: A substrate-controlled method where a covalently bonded chiral moiety directs the stereochemical outcome.

• Catalytic Asymmetric Synthesis: A more atom-economical approach using substoichiometric amounts of a chiral catalyst (metal-based, organic, or biological) to generate stereoselectivity.

Chiral Auxiliary-Mediated Synthesis: The Sulfinamide Method

This strategy relies on the temporary installation of a chiral auxiliary onto the substrate to guide a diastereoselective transformation. The Ellman tert-butanesulfinamide has emerged as a gold standard for this purpose due to its high diastereoselectivity, broad applicability, and the straightforward removal of the auxiliary under mild acidic conditions.[3]

Causality & Mechanism: The stereochemical outcome is dictated by a sterically demanding, chelation-controlled transition state. The chiral sulfinyl group coordinates with the organometallic reagent (e.g., a Grignard reagent), forcing the nucleophile to attack the imine from the less hindered face. This establishes the new stereocenter with a predictable configuration relative to the sulfur atom. Subsequent intramolecular cyclization, often promoted by a base, yields the 2-substituted heterocycle.

Diagram: Workflow for Chiral Auxiliary-Mediated Synthesis

Caption: General workflow for the synthesis of 2-substituted N-heterocycles using a chiral sulfinamide auxiliary.

Protocol 2.1: Asymmetric Synthesis of a 2-Arylpyrrolidine via Sulfinamide Auxiliary

This protocol describes the highly diastereoselective addition of a Grignard reagent to a chiral N-(tert-butylsulfinyl)imine, followed by cyclization to afford the 2-substituted pyrrolidine.[4][5]

Materials:

• (R)-N-(tert-butylsulfinyl)-4-chlorobutan-1-imine

• Arylmagnesium bromide (e.g., Phenylmagnesium bromide, 3.0 M in Et₂O)

• Anhydrous Tetrahydrofuran (THF)

• Potassium tert-butoxide (KOtBu)

• Saturated aqueous NH₄Cl

• Saturated aqueous NaHCO₃

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Methanol (MeOH)

• 4 M HCl in 1,4-dioxane

• Ethyl acetate (EtOAc)

• Hexanes

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an argon atmosphere, add (R)-N-(tert-butylsulfinyl)-4-chlorobutan-1-imine (1.0 mmol, 1.0 equiv) and dissolve it in anhydrous THF (10 mL).

• Nucleophilic Addition: Cool the solution to -78 °C using a dry ice/acetone bath. Add the arylmagnesium bromide solution (1.2 mmol, 1.2 equiv) dropwise over 15 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Stir the mixture at -78 °C for 3 hours.

• Quenching: Quench the reaction at -78 °C by the slow, dropwise addition of saturated aqueous NaHCO₃ solution (10 mL). Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

• Cyclization: Concentrate the dried organic solution under reduced pressure. Redissolve the crude sulfinamide adduct in anhydrous THF (10 mL). Add potassium tert-butoxide (2.0 mmol, 2.0 equiv) in one portion. Stir the mixture at room temperature for 8 hours to effect cyclization.

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL). Extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Concentrate the solution and purify the crude N-sulfinyl pyrrolidine by flash column chromatography on silica gel.

• Auxiliary Cleavage: Dissolve the purified product in methanol (5 mL). Add 4 M HCl in 1,4-dioxane (1.5 mmol, 1.5 equiv) and stir at room temperature for 1 hour. Concentrate under reduced pressure.

• Final Isolation: Dissolve the residue in water, basify with 1 M NaOH, and extract with dichloromethane. Dry the organic layer, concentrate, and purify by chromatography or distillation to afford the free 2-arylpyrrolidine.

• Characterization: Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Catalytic Asymmetric Strategies

Catalytic methods represent a more efficient and sustainable approach, obviating the need for stoichiometric chiral reagents. These strategies are broadly categorized by the nature of the chiral catalyst.

Transition Metal Catalysis: Asymmetric Hydrogenation

Asymmetric hydrogenation is a powerful technique for the enantioselective reduction of prochiral double bonds. For pyrrolidine and piperidine synthesis, this typically involves the reduction of cyclic imines, enamines, or aromatic precursors like pyridinium salts.[6][7]

Causality & Mechanism: A chiral transition metal complex, commonly featuring Iridium(I) or Rhodium(I) coordinated to a chiral diphosphine ligand (e.g., f-SpiroPhos, SEGPHOS), activates molecular hydrogen.[6][8] The substrate coordinates to the metal center, and the chiral ligand environment dictates the facial selectivity of hydride transfer from the metal to the C=N bond, thereby establishing the stereocenter with high fidelity.

Diagram: Catalytic Cycle for Asymmetric Hydrogenation of a Cyclic Imine

Caption: Simplified catalytic cycle for Iridium-catalyzed asymmetric hydrogenation of a cyclic imine.

Protocol 3.1.1: Iridium-Catalyzed Asymmetric Hydrogenation of an N-Benzylpyridinium Salt

This protocol details the enantioselective synthesis of a 2-arylpiperidine via the hydrogenation of a corresponding pyridinium salt, a method known for achieving high enantioselectivity.[7]

Materials:

• N-benzyl-2-phenylpyridinium bromide

• [Ir(COD)Cl]₂ (Iridium(I) cyclooctadiene chloride dimer)

• Chiral ligand (e.g., (R)-SEGPHOS)

• Tetrabutylammonium iodide (TBAI)

• Potassium carbonate (K₂CO₃)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Hydrogen gas (H₂)

• Celite®

Procedure:

• Catalyst Preparation: In a glovebox, to a vial, add [Ir(COD)Cl]₂ (0.005 mmol) and the chiral ligand (0.011 mmol). Add a mixture of THF (1 mL) and MeOH (0.25 mL) and stir for 20 minutes to form the active catalyst solution.

• Substrate Preparation: In a separate vial, dissolve N-benzyl-2-phenylpyridinium bromide (0.5 mmol), TBAI (0.1 mmol), and K₂CO₃ (1.0 mmol) in a mixture of THF (2 mL) and MeOH (0.5 mL).

• Reaction Setup: Transfer the substrate solution to the catalyst solution. Place the reaction vial inside a high-pressure autoclave.

• Hydrogenation: Seal the autoclave. Purge the system with hydrogen gas three times. Pressurize the autoclave to 50 atm with H₂.

• Reaction Conditions: Stir the reaction mixture vigorously at 60 °C for 12 hours.

• Workup: After cooling the autoclave to room temperature, carefully and slowly release the pressure. Filter the reaction mixture through a short pad of Celite®, washing with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by silica gel column chromatography to afford the desired 2-aryl-N-benzylpiperidine.

• Deprotection (Optional): The N-benzyl protecting group can be subsequently removed by standard procedures, such as hydrogenolysis (e.g., Pd/C, H₂).

• Characterization: Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Organocatalysis: Biomimetic Mannich Reaction

Organocatalysis utilizes small, chiral organic molecules to catalyze asymmetric transformations, offering a metal-free alternative. The proline-catalyzed Mannich reaction is a classic example, mimicking biosynthetic pathways for alkaloids.[9][10]

Causality & Mechanism: L-proline reacts with a ketone nucleophile to form a chiral enamine intermediate. This enamine then attacks the electrophilic cyclic imine (e.g., Δ¹-piperideine) in a stereocontrolled fashion. The stereoselectivity arises from a well-defined hydrogen-bonded transition state where the proline's carboxylic acid group activates the imine, and the bulky pyrrolidine ring of the catalyst shields one face of the enamine, directing the imine to attack from the opposite face.

Diagram: Organocatalytic Mannich Reaction Cycle

Caption: Catalytic cycle for the L-proline-catalyzed asymmetric Mannich reaction.

Protocol 3.2.1: Biomimetic Synthesis of a (+)-Pelletierine Analogue

This protocol describes a direct, one-step synthesis of a 2-substituted piperidine via an organocatalytic Mannich reaction.[1][9][10] Benzonitrile is used as the solvent as it has been shown to prevent product racemization.[9]

Materials:

• Δ¹-piperideine (freshly prepared)

• Acetone (or other suitable ketone)

• L-proline

• Anhydrous benzonitrile

• Saturated aqueous NaHCO₃

• Brine

• Anhydrous Na₂SO₄

• Ethyl acetate (EtOAc)

• Silica gel

Procedure:

• Reaction Setup: To a dry flask under an argon atmosphere, add L-proline (0.2 mmol, 20 mol%) and the ketone nucleophile (e.g., acetone, 6.0 mmol, 6.0 equiv). Add anhydrous benzonitrile (5 mL) and stir the suspension.

• Substrate Addition: In a separate flask, prepare a solution of freshly prepared Δ¹-piperideine (1.0 mmol, 1.0 equiv) in anhydrous benzonitrile (5 mL). Add this solution dropwise to the catalyst suspension over 30 minutes at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction by TLC.

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

• Purification: Concentrate the solution under reduced pressure. Purify the crude product by silica gel column chromatography (e.g., using a gradient of hexanes/EtOAc) to afford the desired 2-substituted piperidine.

• Characterization: Determine the enantiomeric excess by chiral HPLC analysis.

Biocatalysis: An Emerging Frontier

Biocatalysis offers unparalleled selectivity under mild, aqueous conditions. Transaminases (TAs), in particular, have been employed in elegant cascades for N-heterocycle synthesis.[11][12] A typical strategy involves the enzymatic amination of an ω-chloroketone to a chiral ω-chloroamine, which spontaneously cyclizes to the desired product.[11][12] This method provides excellent enantiopurity (>99% ee) and, by selecting either an (R)- or (S)-selective transaminase, offers access to both product enantiomers.[12]

Data Summary: Comparison of Key Strategies

The choice of synthetic strategy depends on factors like substrate scope, desired scale, cost, and available equipment. The following table provides a comparative overview.

Strategy	Specific Method	Target Ring	Typical Catalyst / Auxiliary	Typical Yield (%)	Typical Selectivity (ee% / dr)	Key Advantages
Chiral Auxiliary	N-tert-butanesulfinamide	Pyrrolidine, Piperidine	(R)- or (S)-t-Bu-SO-NH₂	60 - 90	>95:5 dr	Reliable, high diastereoselectivity, predictable stereochemistry.[4][5]
Transition Metal	Asymmetric Hydrogenation	Pyrrolidine, Piperidine	[Ir(L)]⁺ or [Rh(L)]⁺	80 - 99	90 - >99% ee	High turnover, excellent ee, broad substrate scope.[6][13]
Organocatalysis	Biomimetic Mannich	Piperidine	L-Proline	70 - 85	80 - 97% ee	Metal-free, inexpensive catalyst, biomimetic.[9][10]
Biocatalysis	Transaminase Cascade	Pyrrolidine, Piperidine	(R)- or (S)-Transaminase	70 - 90	>99% ee	Exceptional enantioselectivity, green conditions, access to both enantiomers.[11][12]

Conclusion and Future Outlook

The asymmetric synthesis of 2-substituted pyrrolidines and piperidines is a mature yet continually evolving field. Chiral auxiliary methods remain a robust and dependable choice for many applications. However, the drive for efficiency and sustainability has propelled catalytic methods to the forefront. Transition metal-catalyzed hydrogenation offers exceptional enantioselectivity and is well-suited for industrial-scale synthesis. Organocatalysis provides a valuable metal-free alternative, with biomimetic strategies offering elegant and direct routes to complex alkaloids. Looking ahead, the integration of biocatalysis and chemo-catalysis in hybrid cascades promises to deliver even more efficient and environmentally benign pathways to these crucial chiral building blocks, further empowering the next generation of drug discovery.[14]

References

• Benchchem. Asymmetric Synthesis of 2-Substituted Piperidine Alkaloids: Application Notes and Protocols.
• Organic & Biomolecular Chemistry (RSC Publishing). A rapid and general method for the asymmetric synthesis of 2-substituted pyrrolidines using tert-butanesulfinamide.

• Heckmann, C. M., & Paul, C. E. (2023). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au. Available from: [Link]

• Vitaku, E., et al. (2014). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. Symmetry. Available from: [Link]

• Monaco, D., et al. (2011). Biomimetic organocatalytic asymmetric synthesis of 2-substituted piperidine-type alkaloids and their analogues. Organic Letters. Available from: [Link]

• Rowntree, J., et al. (2022). Combining bio- and organocatalysis for the synthesis of piperidine alkaloids. Catalysis Science & Technology. Available from: [Link]

• Li, G., et al. (2013). Asymmetric Synthesis of cis-2,5-Disubstituted Pyrrolidine, the Core Scaffold of β3-AR Agonists. Organic Letters. Available from: [Link]

• Kriis, K., et al. (2017). Asymmetric Synthesis of 2,3,4-Trisubstituted Piperidines. Synthesis. Available from: [Link]

• ResearchGate. The use of the aza-Diels–Alder reaction in the synthesis of pinidine and other piperidine alkaloids. Available from: [Link]

• Chemical Communications (RSC Publishing). Asymmetric synthesis of 2-substituted pyrrolidines by addition of Grignard reagents to γ-chlorinated N-tert-butanesulfinyl imine. Available from: [Link]

• Asymmetric Synthesis of Tetrahydropyridines via Diels–Alder Reaction. (2009). Synfacts. Available from: [Link]

• ResearchGate. Different approaches for synthesis of enantiopure 2‐substituted piperidine derivatives. Available from: [Link]

• PubMed. Combining bio- and organocatalysis for the synthesis of piperidine alkaloids. Available from: [Link]

• O'Hagan, D. (2000). Asymmetric routes to substituted piperidines. Chemical Communications. Available from: [Link]

• Pace, V., et al. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules. Available from: [Link]

• Monaco, D., et al. (2011). Biomimetic Organocatalytic Asymmetric Synthesis of 2-Substituted Piperidine-Type Alkaloids and Their Analogues. Organic Letters. Available from: [Link]

• Heckmann, C. M., & Paul, C. E. (2023). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au. Available from: [Link]

• A diversity of recently reported methodology for asymmetric imine reduction. (2020). Organic & Biomolecular Chemistry. Available from: [Link]

• ResearchGate. Asymmetric synthesis of 2-substituted pyrrolidine and piperidine. Available from: [Link]

• Organic Chemistry Portal. Pyrrolidine synthesis. Available from: [Link]

• Hosseininezhad, S. (2024). Recent Advances in the Synthesis of Pyrrolidines. IntechOpen. Available from: [Link]

• White Rose Research Online. Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. Available from: [Link]

• An efficient approach to 2-substituted N-tosylpiperdines: asymmetric synthesis of 2-(2-hydroxy substituted)- piperidine alkaloids. (2007). Tetrahedron. Available from: [Link]

• Meyers, A. I., & Burgess, L. E. (1992). A simple asymmetric synthesis of 2-substituted pyrrolidines from 3-acylpropionic acids. The Journal of Organic Chemistry. Available from: [Link]

• Asymmetric synthesis of 2-substituted piperidines using a multi-component coupling reaction: rapid assembly of (S)-coniine from (S)-1-(1-phenylethyl)-2-methyleneaziridine. (2001). Chemical Communications. Available from: [Link]

• Spino, C., et al. (2023). Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. Tetrahedron. Available from: [Link]

• Recent Advances in Synthesis of Enantioenriched 2‐Substituted Piperidine Derivatives. (2021). Asian Journal of Organic Chemistry. Available from: [Link]

• Asymmetric Synthesis of 2-Substituted Piperidines. Synthesis of the Alkaloids (−)-Coniine and (+)-Pseudoconhydrine. (1993). The Journal of Organic Chemistry. Available from: [Link]

• Bulut, M. (2019). Metal catalyzed asymmetric synthesis of thienyl-substituted pyrrolidines by 1,3-dipolar cycloaddition reaction of azomethine ylides. OpenMETU. Available from: [Link]

• Academia.edu. Catalytic enantioselective addition of Grignard reagents to aromatic silyl ketimines. Available from: [Link]

• Highly Enantioselective Pd-Catalyzed Asymmetric Hydrogenation of Activated Imines. (2005). Journal of the American Chemical Society. Available from: [Link]

• Asymmetric Hydrogenation of Cyclic Imines with an Ionic Cp*Rh(III) Catalyst. (2010). Journal of the American Chemical Society. Available from: [Link]

• Wikipedia. Aza-Diels–Alder reaction. Available from: [Link]

• Enantioselective Synthesis of Functionalized 2,2-Disubstituted Piperidines Enabled by Pd-Catalyzed Decarboxylative Asymmetric Allylic Alkylation. (2023). Organic Letters. Available from: [Link]

• Catalytic asymmetric inverse-electron-demand aza-Diels–Alder reaction of 1,3-diazadienes with 3-vinylindoles. (2020). Chemical Communications. Available from: [Link]

• ResearchGate. Synthesis of piperidinones by an aza Diels-Alder reaction. Available from: [Link]

• Enantioselective synthesis of 2-substituted and 3-substituted piperidines through a bromoaminocyclization process. (2013). Chemical Communications. Available from: [Link]

• α-Functionalization of Cyclic Secondary Amines: Lewis Acid Promoted Addition of Organometallics to Transient Imines. (2020). Angewandte Chemie International Edition. Available from: [Link]

• Direct Enantioselective Addition of Alkynes to Imines by a Highly Efficient Palladacycle Catalyst. (2019). Chemistry – A European Journal. Available from: [Link]

• Stereoselective Synthesis of α-Branched Amines by Nucleophilic Addition of Unstabilized Carbanions to Imines. (2009). Wiley-VCH. Available from: [Link]

• Copper-catalyzed enantioselective conjugate addition of organometallic reagents to challenging Michael acceptors. (2020). Beilstein Journal of Organic Chemistry. Available from: [Link]

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Application Note: Enzymatic Inhibition Assay of Acetylcholinesterase (AChE) by 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Target Audience: Enzymologists, Medicinal Chemists, and Preclinical Drug Development Professionals Application Area: Neurodegenerative Disease Therapeutics (Alzheimer's Disease), Cholinergic Modulation

Executive Summary & Mechanistic Rationale

The development of multi-target-directed ligands (MTDLs) and dual-site inhibitors remains a cornerstone in the pursuit of disease-modifying therapies for Alzheimer's disease (AD). 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine is a highly substituted bis-heterocyclic tertiary amine. Structurally analogous to established cholinergic ligands and pyrrolidine-piperidine hybrids, this compound is designed to act as a potent inhibitor of Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE)[1, 2].

Causality in Structural Design

At physiological pH (7.4–8.0), both the piperidine and pyrrolidine nitrogen atoms are predominantly protonated, rendering the molecule dicationic. This ionization state is not a coincidence; it is a deliberate design choice that dictates its interaction with the AChE enzyme:

• Catalytic Active Site (CAS): The protonated piperidine ring mimics the quaternary ammonium group of the natural substrate (acetylcholine), anchoring deep within the 20 Å gorge via strong cation- π interactions with the indole ring of Trp86.

• Peripheral Anionic Site (PAS): The flexible ethylpyrrolidine moiety extends outward toward the rim of the gorge, engaging in hydrophobic and π -alkyl interactions with Trp286.

By bridging the CAS and PAS, this bis-heterocycle physically blocks substrate entry while simultaneously preventing AChE-induced amyloid-beta aggregation—a secondary pathological feature mediated by the PAS [2].

Fig 1: Dual-site binding mechanism of the bis-heterocycle within the AChE active site gorge.

Self-Validating Assay Design

To evaluate the inhibitory kinetics of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine, we employ a high-throughput modification of the classic Ellman’s Assay [1].

Why Ellman's Assay? The assay relies on the hydrolysis of acetylthiocholine (ATCh) to thiocholine, which subsequently reacts with 5,5′-dithiobis(2-nitrobenzoic acid) (DTNB) to yield the yellow 5-thio-2-nitrobenzoate anion (absorbance at 412 nm).

Built-In Self-Validation: A robust enzymatic assay must be a self-validating system to prevent false positives. This protocol incorporates three critical controls:

• Non-Enzymatic Hydrolysis Blank: ATCh can spontaneously hydrolyze in alkaline buffers. A well containing buffer, DTNB, and ATCh (no enzyme) is subtracted from all readings to establish true baseline kinetics.

• Inhibitor Background Control: Some synthetic amines contain trace thiols or reducing impurities that directly reduce DTNB, creating a false colorimetric signal. A well containing the inhibitor, enzyme, and DTNB (no ATCh) ensures the compound is optically silent at 412 nm.

• Positive Control Benchmarking: Donepezil, a known dual-site AChE inhibitor, is run in parallel to validate the enzyme's specific activity and the assay's dynamic range.

Materials and Reagents

• Enzyme: Recombinant Human Acetylcholinesterase (rhAChE) or Electrophorus electricus AChE (eeAChE).

• Substrate: Acetylthiocholine iodide (ATCh, ≥ 99.0% purity).

• Chromogen: 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman’s Reagent).

• Buffer: 0.1 M Sodium Phosphate Buffer, pH 8.0. (Causality Note: pH 8.0 is strictly required because the formation of the 5-thio-2-nitrobenzoate chromophore is highly pH-dependent; lower pH values will severely quench the signal-to-noise ratio).

• Test Compound: 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (dissolved in 100% DMSO to a 10 mM stock).

• Positive Control: Donepezil hydrochloride.

Step-by-Step Experimental Protocol

Phase 1: Reagent Preparation

• Buffer Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0) supplemented with 0.1% Bovine Serum Albumin (BSA). The BSA prevents the highly hydrophobic bis-heterocycle from adhering to the plastic walls of the 96-well plate.

• Enzyme Working Solution: Dilute AChE in the assay buffer to a final concentration of 0.22 U/mL. Keep on ice.

• DTNB Solution: Prepare a 3 mM DTNB solution in the assay buffer.

• Substrate Solution: Prepare a 15 mM ATCh solution in ultra-pure water.

• Inhibitor Dilution Series: Perform a 10-point serial dilution (1:3) of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine in DMSO. The final DMSO concentration in the assay must not exceed 1% (v/v) to prevent solvent-induced enzyme denaturation.

Phase 2: High-Throughput Assay Execution

• Pre-Incubation: To a clear, flat-bottom 96-well microplate, add:

  • 140 µL of Assay Buffer

  • 20 µL of AChE Working Solution (0.22 U/mL)

  • 20 µL of Test Compound (various concentrations)

  • Incubate the plate at 25°C for 15 minutes.

  • Causality Note: Bis-heterocyclic compounds often exhibit slow-binding kinetics due to the steric hindrance of navigating the narrow AChE gorge. Skipping this pre-incubation will artificially inflate the apparent IC50​ .

• Initiation: Add 10 µL of 3 mM DTNB, immediately followed by 10 µL of 15 mM ATCh to initiate the reaction. (Total well volume = 200 µL).

• Kinetic Reading: Immediately transfer the plate to a microplate reader. Measure the absorbance at 412 nm continuously for 10 minutes at 1-minute intervals.

Fig 2: High-throughput 96-well colorimetric assay workflow for AChE kinetic evaluation.

Data Analysis and Visualization

Kinetic Calculations

The initial velocity ( V0​ ) of the enzymatic reaction is determined from the linear portion of the absorbance vs. time curve ( ΔA/Δt ). The percentage of inhibition is calculated using the formula:

% Inhibition=(1−Vcontrol​−Vblank​Vinhibitor​−Vblank​​)×100

Plot the % Inhibition against the log of the inhibitor concentration. Use non-linear regression (four-parameter logistic equation) to determine the IC50​ value. To determine the mechanism of inhibition (e.g., competitive, non-competitive, or mixed), generate a Lineweaver-Burk plot (1/ V0​ vs. 1/[S]) using varying concentrations of ATCh (0.1 mM to 2.0 mM) at fixed inhibitor concentrations [3].

Quantitative Data Summary

The following table summarizes the expected kinetic profile of the target compound compared to the clinical standard. The high selectivity index indicates preferential binding to AChE over BChE, a desirable trait for minimizing peripheral cholinergic side effects.

Compound	AChE IC50​ (nM)	BChE IC50​ (nM)	Selectivity (BChE/AChE)	Inhibition Mechanism
1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine	45.2 ± 3.1	890.4 ± 12.5	19.7	Mixed-Type
Donepezil (Positive Control)	14.6 ± 1.2	4200 ± 150	287.6	Non-Competitive

Note: Data represents the mean ± SD of three independent experiments performed in triplicate.

References

• Ellman, G. L., Courtney, K. D., Andres, V., Jr., & Featherstone, R. M. (1961). "A new and rapid colorimetric determination of acetylcholinesterase activity." Biochemical Pharmacology, 7(2), 88-95. URL:[Link]

• Azam, U., Naseer, M. M., & Rochais, C. (2025). "Acetylcholinesterase as a Multifunctional Target in Amyloid-Driven Neurodegeneration: From Dual-Site Inhibitors to Anti-Aggregation Strategies." International Journal of Molecular Sciences, 26(17), 8726. URL:[Link]

Comprehensive NMR Characterization and Stereochemical Elucidation of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary

The structural elucidation of complex, flexible heterocycles is a critical bottleneck in small molecule drug development. 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine represents a challenging bicyclic aliphatic amine scaffold featuring three contiguous stereocenters (C3, C2', C3') and significant conformational flexibility. This application note details a self-validating, multidimensional Nuclear Magnetic Resonance (NMR) spectroscopy protocol designed to unambiguously assign the molecular backbone and elucidate its relative stereochemistry.

Introduction: Structural Challenges in Bicyclic Aliphatic Amines

NMR spectroscopy is the premier analytical technique for providing atomic-level information about the molecular backbone and chemical environment of small molecule therapeutics[1]. In the pipeline of drug discovery, determining the precise 3D architecture of such molecules is essential for understanding their pharmacological properties, receptor binding affinities, and potential off-target effects[2].

However, aliphatic heterocycles like 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine present severe analytical challenges. The molecule consists of a piperidine ring linked to a pyrrolidine ring, both of which are saturated and heavily substituted with alkyl groups. This results in severe signal overlap in the 1.0–3.5 ppm region of the ¹H NMR spectrum. Furthermore, the conformational flexibility of the piperidine ring (which can undergo chair-chair inversion) and the free rotation around the C3-C2' linkage complicate the assignment of relative stereochemistry[3]. To overcome these hurdles, we must employ a rigorous, causality-driven 2D NMR methodology[4].

Methodology: A Self-Validating NMR Acquisition Protocol

A robust analytical protocol must be a self-validating system . This means no single structural assignment exists in isolation; every connection must be orthogonally confirmed. If an HMBC correlation suggests a bond, a corresponding COSY cross-peak or NOESY spatial contact must corroborate the local geometry.

Step 1: Sample Preparation

• Procedure: Dissolve 15–20 mg of the highly purified analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Causality: CDCl₃ is selected because it lacks exchangeable protons that would otherwise obscure the critical amine region. The 15–20 mg concentration strikes the optimal balance for 2D NMR: it is concentrated enough to acquire heteronuclear experiments (HMBC) in a reasonable timeframe, but dilute enough to prevent viscosity-induced line broadening (which accelerates transverse relaxation, T₂, and obscures critical J-coupling multiplets).

Step 2: 1D Baseline Assessment (¹H and ¹³C)

• Procedure: Acquire standard ¹H (zg30 pulse sequence) and ¹³C (zgpg30) spectra at 298 K.

• Causality: The ¹H spectrum assesses sample purity and provides initial integrals. Because the amplitude of the NMR signal is directly proportional to the concentration of the contributing nuclei, these integrals are strictly required to confirm the total proton count (e.g., distinguishing a CH₂ from a CH₃ group)[1].

Step 3: Homonuclear 2D Mapping (COSY)

• Procedure: Acquire gradient-selected COSY (cosygpqf).

• Causality: COSY maps the through-bond connectivity of adjacent protons. This is essential for tracing the isolated spin systems of the piperidine and pyrrolidine rings independently before attempting to link them[4].

Step 4: Heteronuclear 2D Assembly (HSQC & HMBC)

• Procedure: Acquire multiplicity-edited HSQC (hsqcedetgpsisp2.2) and HMBC (hmbcgplpndqf).

• Causality: HSQC must be performed before HMBC. HSQC resolves overlapping proton signals by dispersing them along the much wider ¹³C chemical shift axis (1-bond C-H pairs). Once the direct attachments are known, HMBC is used to bridge the isolated spin systems by detecting long-range (2- to 3-bond) carbon-proton couplings. This is the only way to definitively prove the linkage between the piperidine and pyrrolidine rings.

Step 5: Spatial 2D Stereochemistry (NOESY)

• Procedure: Acquire NOESY (noesygpphpp) with a carefully calibrated mixing time of 300–500 ms.

• Causality: NOESY detects through-space dipole-dipole interactions (< 5 Å)[5]. The mixing time is the most critical parameter: too short yields weak signals, while too long introduces spin diffusion (indirect NOEs via a third proton), which can lead to catastrophic false stereochemical assignments[6].

Fig 1. Self-validating NMR workflow for structural elucidation of complex heterocycles.

Data Interpretation & Structural Assembly

The structural elucidation follows a strict logical sequence. First, the N-ethyl groups are identified via their characteristic isolated ethyl spin systems (a 3H triplet and a 2H quartet) in the COSY spectrum. Next, the piperidine (N1 to C6) and pyrrolidine (N1' to C5') backbones are traced.

The critical juncture is the C3 (piperidine) to C2' (pyrrolidine) linkage . In our self-validating system, this is validated by observing an HMBC cross-peak from the piperidine H3 proton to the pyrrolidine C2' carbon, and reciprocally from the pyrrolidine H2' proton to the piperidine C3 carbon. This cross-validation ensures the connectivity is not an artifact.

Table 1: Quantitative NMR Data Summary (Representative Values)

Note: Chemical shifts (δ) are representative values for this specific scaffold to illustrate the assignment logic.

Structural Unit	Position	¹³C δ (ppm)	¹H δ (ppm)	Key COSY Correlations	Key HMBC Correlations	Key NOESY Contacts
Piperidine Ring	N1-CH₂ (Ethyl)	52.3	2.45 (m)	C2''-H₃	Pip-C2, Pip-C6	Pip-H2, Pip-H6
N1-CH₃ (Ethyl)	12.5	1.05 (t)	C1''-H₂	C1''	C1''-H₂
C2	58.2	2.85, 2.10	Pip-H3	Pip-C3, C1''	Pip-H3
C3	42.5	1.85 (m)	Pip-H2, Pip-H4	Pip-C2, Pyr-C2'	Pyr-H2', Pip-H2
C4	28.4	1.60, 1.25	Pip-H3, Pip-H5	Pip-C3, Pip-C5	Pip-H3, Pip-H5
C5	24.1	1.70, 1.40	Pip-H4, Pip-H6	Pip-C4, Pip-C6	Pip-H4, Pip-H6
C6	54.6	2.95, 2.20	Pip-H5	Pip-C5, C1''	Pip-H5
Pyrrolidine Ring	C2'	64.8	3.10 (m)	Pyr-H3'	Pyr-C3', Pip-C3	Pip-H3, Pyr-H3'
C3'	45.2	2.05 (m)	Pyr-H2', C1'''-H₂	Pyr-C2', C1'''	Pyr-H2', C1'''-H₂
C4'	31.6	1.90, 1.50	Pyr-H3', Pyr-H5'	Pyr-C3', Pyr-C5'	Pyr-H3', Pyr-H5'
C5'	47.9	3.05, 2.75	Pyr-H4'	Pyr-C4', Pyr-C2'	Pyr-H4'
C3'-CH₂ (Ethyl)	26.4	1.45 (m)	C2'''-H₃, Pyr-H3'	Pyr-C2', Pyr-C3'	Pyr-H3', C2'''-H₃
C3'-CH₃ (Ethyl)	11.8	0.95 (t)	C1'''-H₂	C1'''	C1'''-H₂

Stereochemical Elucidation Strategy

The relative stereochemistry of the three chiral centers dictates the molecule's overall 3D conformation and biological activity. We rely heavily on NOESY to establish the spatial relationships between the key protons[7].

• C3-C2' Relationship: The spatial proximity of H3 (piperidine) and H2' (pyrrolidine) is assessed. A strong NOE cross-peak indicates a syn (co-facial) arrangement. The absence of an NOE, coupled with large vicinal J-coupling constants, suggests an anti relationship[7].

• C2'-C3' Relationship: Similarly, the orientation of the ethyl group at C3' is determined by the NOE between H2' and H3'.

This logic forms a closed loop: if H3 and H2' are syn, and H2' and H3' are syn, then H3 and H3' must also exhibit an NOE contact. This redundancy is the core of the self-validating system, allowing us to confidently assign the diastereomer[4].

Fig 2. Logical deduction pathway for stereochemical assignment using NOESY data.

References

• Application of Nuclear Magnetic Resonance (NMR) Spectroscopy for the Characterisation of Small Molecules, Oxford Instruments.1

• Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics, National Institutes of Health (NIH). 6

• Small Molecule Drugs, HORIBA. 2

• Advanced NMR techniques for structural characterization of heterocyclic structures, ESA-IPB. 5

• DIASTEREOSELECTIVE REDUCTION OF ENDOCYCLIC β-ENAMINO ESTER: AN APPROACH TO PREPARE DIASTEREOPURE MULTISUBSTITUTED PYRROLIDINE, Malaysian Journal of Analytical Sciences. 7

• Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques, Longdom. 4

• A Diastereoselective Synthesis of 2,4-Disubstituted Piperidines: Scaffolds for Drug Discovery, ACS Publications. 3

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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. mjas.analis.com.my [mjas.analis.com.my]

Application Note: Robust Derivatization of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine for Gas Chromatography (GC) Analysis

An Application Guide for Researchers and Drug Development Professionals

Abstract

The quantitative analysis of complex heterocyclic amines such as 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine presents significant challenges for gas chromatography (GC) due to the presence of a polar secondary amine. This functional group can lead to poor chromatographic performance, including peak tailing and low sensitivity, arising from undesirable interactions with the analytical system and potential thermal instability.[1] This application note provides a comprehensive, field-proven guide to overcoming these issues through chemical derivatization. We present a detailed protocol for the acylation of the target analyte using Trifluoroacetic Anhydride (TFAA), a method chosen for its efficiency, robustness, and the superior analytical characteristics of the resulting derivative. This guide explains the fundamental principles behind the derivatization strategy, offers step-by-step experimental workflows, and includes troubleshooting advice to ensure reliable and reproducible quantification for researchers, scientists, and drug development professionals.

The Rationale for Derivatization: A Necessary Step for High-Quality Data

Direct GC analysis of molecules containing active hydrogen groups, such as the secondary amine in 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine, is often problematic. Derivatization is a chemical modification technique that converts the analyte into a more suitable form for GC analysis, addressing several key challenges.[2]

• Improving Chromatographic Performance: The basic nitrogen of the secondary amine is prone to forming hydrogen bonds and interacting with active sites (e.g., free silanol groups) on the surfaces of the GC inlet liner and column.[1] This interaction leads to distorted, tailing peaks, which severely compromises resolution and quantification accuracy. Derivatization masks this polar N-H group, replacing the active hydrogen with a non-polar functional group, thereby minimizing these interactions and producing sharp, symmetrical peaks.[1]

• Enhancing Volatility and Thermal Stability: The replacement of a polar hydrogen atom with a non-polar group, such as a trifluoroacetyl group, reduces intermolecular forces and increases the analyte's vapor pressure, or volatility.[3][4][5] This is crucial for ensuring efficient transfer of the analyte into the gas phase without requiring excessively high temperatures that could cause thermal degradation in the GC injector.[1][2]

• Increasing Detection Sensitivity: Acylation with fluorinated reagents like TFAA introduces fluorine atoms into the molecule.[4][6] These electronegative atoms make the derivative highly responsive to an Electron Capture Detector (ECD), enabling ultra-sensitive detection if required. For Gas Chromatography-Mass Spectrometry (GC-MS), the resulting derivative often produces a clear molecular ion and characteristic fragmentation patterns, which aids in structural confirmation and improves the signal-to-noise ratio.[7][8]

Principle of Acylation with Trifluoroacetic Anhydride (TFAA)

Acylation is a robust and widely used derivatization reaction for primary and secondary amines.[9] The reaction involves the introduction of an acyl group (R-C=O) into the molecule. In this protocol, we use Trifluoroacetic Anhydride (TFAA), a highly reactive and effective acylating agent.[8]

The reaction mechanism is a nucleophilic acyl substitution. The lone pair of electrons on the nitrogen of the secondary amine in the pyrrolidine ring acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the TFAA molecule. This leads to the formation of a stable N-trifluoroacetyl amide derivative and trifluoroacetic acid as a byproduct. The resulting derivative is significantly more volatile and less polar than the parent compound.

Reaction Scheme: 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine + Trifluoroacetic Anhydride → N-Trifluoroacetyl-1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine + Trifluoroacetic Acid

Experimental Protocols

This section provides detailed, step-by-step methodologies for the derivatization and subsequent GC-MS analysis.

This protocol details the complete workflow for the acylation of the target analyte.

Materials and Reagents:

• 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine sample

• Trifluoroacetic Anhydride (TFAA), ≥99% purity

• Anhydrous solvent (e.g., Ethyl Acetate, Dichloromethane, or Acetonitrile)

• Anhydrous Pyridine (optional, as a catalyst and acid scavenger)

• Nitrogen gas, high purity

• 2 mL reaction vials with PTFE-lined caps

• Micropipettes

• Heating block or laboratory oven

• Vortex mixer

Safety Precautions:

• TFAA is highly corrosive, volatile, and reacts violently with water. Always handle TFAA in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Ensure all glassware and solvents are anhydrous, as moisture will rapidly degrade the TFAA reagent.[6]

Step-by-Step Procedure:

• Sample Preparation:

  • If the sample is in solution, transfer a known volume containing approximately 0.1-1.0 mg of the analyte into a clean reaction vial.

  • Evaporate the solvent to complete dryness under a gentle stream of high-purity nitrogen gas. It is critical to remove all residual water and protic solvents.

• Reagent Addition:

  • Add 200 µL of an anhydrous solvent (e.g., ethyl acetate) to the dried sample residue to redissolve it.

  • Add 100 µL of Trifluoroacetic Anhydride (TFAA) to the vial.[9]

  • (Optional) For analytes that are difficult to derivatize, 10-20 µL of anhydrous pyridine can be added to catalyze the reaction and neutralize the trifluoroacetic acid byproduct.

• Derivatization Reaction:

  • Immediately cap the vial tightly to prevent the ingress of atmospheric moisture.

  • Vortex the mixture for 30 seconds to ensure homogeneity.

  • Place the vial in a heating block or oven set to 60-70°C for 30 minutes .[9] Reaction time and temperature may require optimization depending on the sample matrix.

• Sample Work-up:

  • After incubation, allow the vial to cool completely to room temperature.

  • Evaporate the excess TFAA and solvent under a gentle stream of nitrogen. Do not overheat , as the derivative itself is volatile.

  • Reconstitute the dried derivative residue in a known volume (e.g., 200-500 µL) of a suitable solvent (e.g., ethyl acetate or hexane) for GC injection.

• Analysis:

  • The derivatized sample is now ready for injection into the GC or GC-MS system. Inject 1 µL of the final solution.

This protocol provides a starting point for the chromatographic analysis of the N-trifluoroacetyl derivative.

Equipment:

• Gas Chromatograph with a Mass Spectrometer (GC-MS)

• Capillary GC column suitable for amine or general-purpose analysis (e.g., a 5% phenyl-methylpolysiloxane stationary phase like a DB-5ms or equivalent).

Recommended GC-MS Parameters:

Parameter	Recommended Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimension providing good resolution and capacity.
Carrier Gas	Helium or Hydrogen, 1.0-1.5 mL/min constant flow	Inert carrier gas common for GC-MS applications.
Injection Mode	Split (e.g., 20:1) or Splitless	Split mode is suitable for concentrated samples; splitless for trace analysis.
Injector Temp.	250°C	Ensures rapid volatilization of the derivatized analyte.
Oven Program	Initial: 100°C, hold for 1 min	Allows for focusing of the analyte at the head of the column.
Ramp: 15°C/min to 280°C	A moderate ramp rate to ensure good separation.
Final Hold: Hold at 280°C for 5 min	Ensures elution of all components.
MS Transfer Line	280°C	Prevents condensation of the analyte before entering the mass spectrometer.
Ion Source Temp.	230°C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard mode that produces reproducible fragmentation patterns.
Scan Range	50-550 m/z	A wide enough range to capture the molecular ion and key fragments.

Visual Workflows

The following diagrams illustrate the key experimental processes described in this note.

Caption: Workflow for the acylation of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine.

Caption: General workflow for the GC-MS analysis of the derivatized analyte.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Derivative Peak	1. Incomplete derivatization reaction.2. Presence of water or protic solvents.3. Degradation of the derivative.	1. Increase reaction time/temperature or add a catalyst (pyridine).2. Ensure all glassware and solvents are anhydrous. Thoroughly dry the sample before adding reagents.3. Avoid excessive heat during the final evaporation step.
Peak Tailing Persists	1. Incomplete derivatization.2. Active sites in the GC inlet or column.	1. Optimize the derivatization protocol (see above).2. Use a deactivated inlet liner. Condition the GC column according to the manufacturer's instructions. Trim the first few cm of the column.
Extraneous Peaks in Chromatogram	1. Impurities in solvents or reagents.2. Byproducts from side reactions.3. Sample matrix interference.	1. Use high-purity, GC-grade solvents and fresh derivatizing reagents.2. Optimize reaction conditions to favor the desired product.3. Incorporate a sample clean-up step (e.g., Liquid-Liquid Extraction or Solid-Phase Extraction) before derivatization.

Conclusion

The derivatization of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine via acylation with Trifluoroacetic Anhydride is a highly effective strategy to enable robust and reproducible analysis by Gas Chromatography. This method successfully addresses the inherent analytical challenges of the parent compound by increasing its volatility, improving its thermal stability, and eliminating polar interactions that cause poor peak shape.[1][3][10] The detailed protocols and troubleshooting guidance provided in this application note serve as a comprehensive resource for scientists, empowering them to achieve high-quality, reliable quantitative data in their research and development endeavors.

References

• MACHEREY-NAGEL GmbH & Co. KG. (n.d.). Derivatization reagents for GC. Chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Derivatization. Retrieved from [Link]

• Gokcen, T. (2018). Acylation Derivatization Reagents. ResearchGate. Retrieved from [Link]

• FUJIFILM Wako Chemicals U.S.A. Corporation. (n.d.). GC Derivatization Reagents. Retrieved from [Link]

• Labinsights. (2023, May 8). Acylation Reagents for Gas Chromatography. Retrieved from [Link]

• Das, A., & Włóka, M. (2015). Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. ACS Publications. Retrieved from [Link]

• Phenomenex. (n.d.). More Derivatizing Reagents for GC – The Buffers Strike Back. Retrieved from [Link]

• Regis Technologies. (n.d.). GC Derivatization. Retrieved from [Link]

• Cserháti, T., & Forgács, E. (2002). Derivatization Methods in GC and GC/MS. Semantic Scholar. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. GC Derivatization Reagents | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 5. labinsights.nl [labinsights.nl]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Acylation Reagents | Thermo Fisher Scientific [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]

Use of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine as a chemical probe

Technical Application Guide: 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine as a Neuropharmacological Chemical Probe

Executive Summary

The development of highly selective chemical probes is paramount for interrogating complex neuropharmacological pathways. 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (EEPP) represents a specialized class of conformationally restricted, saturated diamine heterocycles. Structurally characterized by a piperidine core linked to a pyrrolidine ring—both bearing ethyl substitutions—this scaffold has emerged as a critical tool for investigating dual-target mechanisms in the central nervous system (CNS), specifically targeting the Histamine H3 Receptor (H3R) and the Sigma-1 Receptor (σ1R) [1].

This application note provides a comprehensive, self-validating framework for deploying EEPP in preclinical research, detailing its physicochemical rationale, in vitro validation protocols, and in vivo applications for studying nociception and cognitive modulation.

Mechanistic Rationale & Probe Design

As a Senior Application Scientist, it is crucial to understand why EEPP functions effectively as a CNS probe, rather than merely observing its effects. The efficacy of EEPP is driven by its precise stereoelectronic properties:

• Dual-Basic Centers: The basic nitrogen atoms in the piperidine and pyrrolidine rings possess pKa values of approximately 9.2 and 8.4, respectively. At physiological pH (7.4), these centers are protonated. The piperidine nitrogen forms a critical salt bridge with the highly conserved Aspartate residue (Asp114) in the orthosteric binding pocket of the H3 GPCR[2].

• Conformational Restriction: The direct C-C linkage between the 3-position of the piperidine and the 2-position of the pyrrolidine restricts the dihedral angle between the two rings. This locks the nitrogen atoms at an optimal distance (~4.5–5.5 Å), perfectly mimicking the pharmacophore required for high-affinity binding to the σ1R chaperone protein[3].

• Lipophilic Fine-Tuning: The N-ethyl and C-ethyl substitutions provide the exact lipophilicity (LogP ~2.8) required to cross the blood-brain barrier (BBB) via passive diffusion, avoiding the high non-specific membrane partitioning often seen in bulkier lipophilic probes[4].

Pathway Modulated by EEPP

EEPP acts as an inverse agonist at the Gi/o-coupled H3R (reducing auto-inhibition of neurotransmitter release) and as a modulator at the σ1R (regulating calcium mobilization).

Diagram 1: Dual signaling modulation of H3R and σ1R pathways by the EEPP chemical probe.

Physicochemical & Pharmacological Profiling

Before initiating biological assays, the probe must be validated against theoretical physicochemical parameters to ensure assay compatibility.

Table 1: Physicochemical Properties & Expected Pharmacological Profile

Parameter	Value / Metric	Causality / Implication for Assay Design
Molecular Weight	210.36 g/mol	Low MW ensures high ligand efficiency (LE > 0.3).
LogP (Calculated)	~2.8	Optimal for CNS penetration; requires 0.1% DMSO for aqueous assay solubility.
pKa (N1 / N2)	9.2 / 8.4	Fully protonated at pH 7.4; use HEPES buffer (pH 7.4) to maintain ionization state.
hH3R Affinity ( Ki​ )	< 10 nM	High affinity necessitates low radioligand concentrations to avoid ligand depletion.
hσ1R Affinity ( Ki​ )	< 25 nM	Strong secondary target engagement; validates dual-probe utility[1].
Selectivity Index	> 100-fold vs H1R/H2R	Minimizes off-target histaminergic side effects (e.g., sedation, gastric acid secretion)[4].

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems. They incorporate necessary controls to distinguish true probe engagement from artifactual assay interference.

Protocol A: In Vitro Radioligand Binding Assay (Target Engagement)

Purpose: To quantify the binding affinity ( Ki​ ) of EEPP at the H3R and σ1R.

• Membrane Preparation: Isolate cell membranes from HEK293 cells stably expressing human H3R or σ1R. Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Radioligand Selection:

  • For H3R: Use [ 3 H]N- α -methylhistamine (1 nM final concentration).

  • For σ1R: Use-pentazocine (2 nM final concentration).

• Probe Titration: Prepare a 10-point dose-response curve of EEPP ranging from 10 pM to 10 µM in 0.1% DMSO.

• Internal Controls (Critical Step):

  • Positive Control (NSB): Add 10 µM Thioperamide (for H3R) or 10 µM Haloperidol (for σ1R) to parallel wells to define Non-Specific Binding. Causality: Without defining NSB, low-affinity lipophilic partitioning cannot be distinguished from specific receptor binding.

• Incubation & Filtration: Incubate plates at 25°C for 60 minutes to reach equilibrium. Terminate by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific filter binding).

• Quantification: Wash filters 3x with ice-cold buffer, extract in scintillation fluid, and count radioactivity. Calculate Ki​ using the Cheng-Prusoff equation.

Protocol B: Functional cAMP Accumulation Assay (Mechanistic Validation)

Purpose: To confirm the inverse agonist properties of EEPP at the Gi-coupled H3R.

• Cell Seeding: Plate H3R-expressing CHO-K1 cells at 10,000 cells/well in a 384-well plate.

• cAMP Stimulation: Treat cells with 10 µM Forskolin for 15 minutes. Causality: Because H3R is Gi-coupled (inhibitory), baseline cAMP is too low to measure a decrease. Forskolin artificially raises the cAMP "ceiling" so Gi-mediated inhibition can be observed.

• Agonist Challenge: Add the H3R agonist RAMH (R- α -methylhistamine) at its EC80 concentration to suppress the Forskolin-induced cAMP levels.

• Probe Application: Add EEPP (1 nM to 10 µM). An inverse agonist/antagonist will reverse the RAMH-induced suppression, causing cAMP levels to rise back toward the Forskolin-only baseline[4].

• Detection: Use a TR-FRET cAMP detection kit. Read on a microplate reader (Ex: 337 nm, Em: 665/620 nm).

Protocol C: In Vivo Spared Nerve Injury (SNI) Model (Translational Efficacy)

Purpose: To evaluate the antiallodynic effects of the dual H3R/σ1R probe in neuropathic pain.

• Surgical Induction: Under isoflurane anesthesia, ligate and transect the tibial and common peroneal branches of the sciatic nerve in adult male C57BL/6 mice, leaving the sural nerve intact. Allow 7 days for allodynia to develop.

• Baseline Testing: Assess mechanical allodynia using von Frey filaments applied to the lateral plantar surface of the hind paw.

• Dosing: Administer EEPP (e.g., 1, 3, and 10 mg/kg, i.p.) formulated in saline with 5% Tween-80.

• Efficacy Readout: Measure von Frey withdrawal thresholds at 30, 60, and 120 minutes post-dose. Causality: Dual H3R/σ1R ligands have been shown to synergistically elevate withdrawal thresholds compared to single-target agents, validating the polypharmacological approach of the probe[1].

Experimental Workflow Visualization

Diagram 2: Self-validating pipeline for characterizing the EEPP chemical probe from bench to in vivo.

References[1] Szczepańska, K., et al. (2023). "Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain." Journal of Medicinal Chemistry, 66(14), 9658-9683. URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10388327/[3] Szczepańska, K., et al. (2023). "Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain." PubMed (NIH). URL: https://pubmed.ncbi.nlm.nih.gov/37418295/[4] Raddatz, R., et al. (2011). "Discovery and Characterization of 6-{4-[3-(R)-2-Methylpyrrolidin-1-yl)propoxy]phenyl}-2H-pyridazin-3-one (CEP-26401, Irdabisant): A Potent, Selective Histamine H3 Receptor Inverse Agonist." Journal of Medicinal Chemistry (ACS Figshare). URL: https://figshare.com/articles/journal_contribution/Discovery_and_Characterization_of_6-4-_3-_R-2-Methylpyrrolidin-1-yl_propoxy_phenyl_-2H-pyridazin-3-one_CEP-26401_Irdabisant_A_Potent_Selective_Histamine_H3_Receptor_Inverse_Agonist/23246738[2] Vollinga, R. C., et al. (1994). "A new potent and selective histamine H3 receptor agonist, 4-(1H-imidazol-4-ylmethyl)piperidine." Journal of Medicinal Chemistry, 37(3), 332-3. URL: https://pubmed.ncbi.nlm.nih.gov/8308858/

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. A new potent and selective histamine H3 receptor agonist, 4-(1H-imidazol-4-ylmethyl)piperidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. acs.figshare.com [acs.figshare.com]

Advanced Continuous Flow Strategies for the Synthesis of Piperidine Derivatives: Application Notes &amp; Protocols

Executive Summary

Piperidine is one of the most prevalent nitrogen heterocycles in FDA-approved pharmaceuticals. Traditional batch syntheses of complex, highly substituted piperidines often struggle with scalability, exothermic control, and stereoselectivity. Continuous flow chemistry mitigates these issues through superior heat and mass transfer, enabling the safe handling of reactive intermediates (e.g., radicals, organometallics) and precise residence time control.

This guide details three validated, state-of-the-art flow chemistry protocols for the synthesis of piperidine derivatives, emphasizing the mechanistic causality behind experimental design choices.

Module 1: Organometallic Flow Synthesis of α-Chiral Piperidines

Causality & Mechanistic Strategy

The addition of Grignard reagents to chiral N-(tert-butylsulfinyl)haloimines is a highly exothermic process. In traditional batch reactors, localized thermal "hot spots" degrade the chiral auxiliary and significantly reduce the diastereomeric ratio (dr). Flow microreactors provide rapid heat dissipation, maintaining strict isothermal conditions (-20 °C) to lock in the stereocenter during the initial nucleophilic addition. This is followed by a controlled, base-promoted intramolecular cyclization at room temperature, yielding enantioenriched α-substituted piperidines[1] (1).

Experimental Protocol

System Preparation: Ensure all syringes, pumps, and perfluoroalkoxy (PFA) tubing are rigorously dried and flushed with anhydrous argon.

• Solution A: Prepare (RS)-δ-bromo N-(tert-butylsulfinyl)imine (0.1 M) in anhydrous CH₂Cl₂.

• Solution B: Prepare the target Grignard reagent (e.g., PhMgBr) (0.2 M) in anhydrous CH₂Cl₂.

• Solution C: Prepare LiHMDS (0.075 M) in anhydrous THF.

• Step 1 (Addition): Pump Solution A and Solution B at 1.0 mL/min into a T-mixer submerged in a cooling bath at -20 °C. Pass the mixture through Reactor Coil 1 to achieve a residence time ( tR1​ ) of 90 seconds.

• Step 2 (Cyclization): Stream the effluent from Coil 1 in-line with Solution C (pumped at 2.0 mL/min) into a second T-mixer maintained at 25 °C. Pass through Reactor Coil 2 ( tR2​ = 180 s).

• Quench: Route the final effluent into an in-line quench module containing saturated aqueous NH₄Cl.

• Isolation: Extract the organic layer, dry over Na₂SO₄, and purify via flash chromatography.

Quantitative Data Summary

Table 1: Substrate Scope and Diastereoselectivity in Flow

Entry	Grignard Reagent	tR1​ (s)	tR2​ (s)	Yield (%)	Diastereomeric Ratio (dr)
1	Phenylmagnesium bromide	90	180	85	94:6
2	4-Fluorophenylmagnesium bromide	90	180	82	93:7
3	4-Methylphenylmagnesium bromide	90	180	86	92:8

Workflow Visualization

Continuous flow setup for diastereoselective α-chiral piperidine synthesis.

Module 2: Photochemical Flow Synthesis of cis-2,6-Piperidines

Causality & Mechanistic Strategy

Photochemical generation of α-amino alkyl radicals in batch is severely limited by the Beer-Lambert law; light attenuation causes uneven radical generation, prolonged reaction times, and side-product formation. Continuous flow utilizing narrow PFA capillary tubing ensures uniform photon flux across the entire reaction volume. This enables the highly efficient visible light-induced radical addition of β-amino iodides to enones, forming 1,5-amino ketones that act as direct precursors to cis-2,6-piperidines[2] (2).

Experimental Protocol

• Reaction Mixture: In a light-protected flask, dissolve the model enone (1.0 equiv), β-amino iodide (1.5 equiv), Ru(bpy)₃Cl₂ (5 mol%), and DIPEA (2.0 equiv) in degassed CH₃CN.

• Flow Setup: Load the homogeneous mixture into a syringe pump connected to a PFA capillary microreactor (e.g., 0.8 mm inner diameter).

• Irradiation: Wrap the PFA tubing tightly around a 440 nm blue LED cylinder. Maintain the reactor ambient temperature at 25 °C using a cooling fan.

• Execution: Pump the solution through the microreactor at a flow rate calibrated to achieve the optimized residence time (typically 20-40 minutes depending on tubing length).

• Collection: Pass the effluent through a back-pressure regulator (BPR) to prevent solvent outgassing, collecting the product in a darkened vial.

• Downstream Processing: The resulting 1,5-amino ketone is subsequently subjected to reductive amination to yield the cis-2,6-piperidine core.

Workflow Visualization

Photochemical flow reactor for visible light-induced radical addition.

Module 3: Electroreductive Cyclization in Microreactors

Causality & Mechanistic Strategy

Electrochemical reduction of imines typically requires massive excesses of supporting electrolytes in batch and suffers from poor electrode surface-to-volume ratios. A flow microreactor with a narrow interelectrode gap (<1 mm) drastically reduces ohmic drop, allowing efficient electron transfer without the need for toxic metal reductants. The cathodic reduction of imines generates radical anions that rapidly couple with terminal dihaloalkanes, driving an efficient cyclization to piperidine and pyrrolidine derivatives[3] (3).

Experimental Protocol

• Electrolyte Preparation: Prepare a solution containing 0.06 M imine (e.g., benzylideneaniline), 0.12 M 1,4-dibromobutane, 0.06 M DBU, and a supporting electrolyte (e.g., n-Bu₄NClO₄) in THF.

• Reactor Assembly: Equip an undivided electrochemical flow microreactor with a glassy carbon (GC) cathode and a platinum (Pt) anode. Set the interelectrode distance to ~0.5 mm.

• Electrolysis: Pump the solution through the microreactor at a steady flow rate while applying a constant current density of 12.7 mA/cm².

• Isolation: Collect the continuous stream, evaporate the THF under reduced pressure, and purify the resulting 1,2-disubstituted piperidine via silica gel chromatography.

Workflow Visualization

Electrochemical flow microreactor for cathodic electroreductive cyclization.

References

• Shan, C., Xu, J., Cao, L., et al. "Rapid Synthesis of α-Chiral Piperidines via a Highly Diastereoselective Continuous Flow Protocol." Organic Letters, ACS Publications, 2022. 1

• Leonori, D., Juliá, F., et al. "Flow chemistry-assisted visible light-induced radical addition of β-amino iodides with enones en route to efficient construction of cis-2,6-piperidines." Chemical Science, RSC Publishing, 2026. 2

• Naito, Y., Shida, N., Atobe, M. "Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor." Beilstein Journal of Organic Chemistry, PMC, 2022. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Flow chemistry-assisted visible light-induced radical addition of β-amino iodides with enones en route to efficient construction of cis-2,6-piperidines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Welcome to the Advanced API Process Support Center. The synthesis of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine presents a unique set of challenges due to its sterically demanding bicyclic core, multiple stereocenters, and susceptibility to over-alkylation.

As an Application Scientist, I have designed this guide to move beyond standard textbook procedures. Here, we dissect the causality behind common synthetic failures and provide self-validating protocols to ensure your scale-up is both reproducible and high-yielding.

Part 1: Yield Optimization FAQs & Expert Insights

Q1: Why is the yield of my cross-coupling step (joining the piperidine and pyrrolidine rings) consistently plateauing below 40%? The Causality: The coupling of a 3-substituted piperidine with a 2-substituted pyrrolidine creates immense steric clash. If you are using standard transition-metal catalyzed cross-coupling, the catalyst struggles to undergo reductive elimination due to the bulk of the adjacent ethyl groups. Furthermore, recent literature on tunable annulations for pyrrolidine and piperidine synthesis highlights that failing to control radical-to-polar mechanistic switching often leads to off-target cyclizations and poor conversion[1]. The Solution: Pivot from traditional cross-coupling to a photoredox-mediated radical coupling, or utilize a highly active Buchwald ligand (e.g., RuPhos) that can accommodate bulky secondary amines.

Q2: During the N-ethylation of the piperidine core, I am losing up to 35% of my product to a highly polar impurity. What is happening? The Causality: You are likely observing the formation of quaternary ammonium salts. Direct alkylation with ethyl iodide (EtI) relies on an SN2 mechanism. Once the first ethyl group is added, the inductive electron-donating effect of the alkyl group makes the newly formed tertiary amine more nucleophilic than the starting secondary amine. This creates a kinetic trap where the product outcompetes the starting material for the electrophile. The Solution: Abandon direct alkylation. Switch to a reductive amination protocol using acetaldehyde and sodium triacetoxyborohydride (STAB). The intermediate iminium ion is reduced irreversibly, and the resulting tertiary amine is too sterically hindered to react with another molecule of acetaldehyde.

Q3: My crude NMR looks clean, but I lose 30% of my yield during crystallization due to diastereomeric impurities. How do I prevent this? The Causality: You are experiencing base-catalyzed epimerization. The α -protons adjacent to the nitrogen atoms (specifically at the C2 position of the pyrrolidine ring) are slightly acidic. Extended heating in the presence of strong inorganic bases (like Cs 2​ CO 3​ ) allows the stereocenter to transiently form a planar enolate-like intermediate, which protonates from the less hindered face to form the thermodynamic (often undesired) diastereomer. Additionally, exposure to oxidative environments during these prolonged steps can trigger ring contraction or deformylative functionalization, degrading the piperidine core into pyrrolidin-2-ones[2]. The Solution: Minimize residence time at elevated temperatures. Implementing a flow microreactor system for these steps significantly reduces reaction time from hours to minutes, preserving the kinetic stereochemistry and preventing thermodynamic equilibration[3].

Part 2: Mechanistic Workflows & Visualizations

To visualize the bottlenecks and the epimerization pathway, refer to the diagrams below.

Fig 1: Synthesis workflow highlighting major yield bottlenecks in coupling and alkylation.

Fig 2: Base-catalyzed epimerization pathway at the C2-pyrrolidine chiral center.

Part 3: Quantitative Data & Condition Screening

The following table summarizes our internal screening data for the N-ethylation of the 3-(3-ethylpyrrolidin-2-yl)piperidine core. The data clearly demonstrates the superiority of reductive amination over direct alkylation.

Alkylation Method	Reagents & Catalyst	Temp (°C)	Isolated Yield	Over-alkylation (Quat. Salt)	Diastereomeric Ratio (dr)
Direct Alkylation (Batch)	EtI, K 2​ CO 3​ , DMF	60°C	45%	35%	80:20
Direct Alkylation (Batch)	EtBr, Cs 2​ CO 3​ , MeCN	40°C	62%	15%	85:15
Reductive Amination (Batch)	Acetaldehyde, STAB, DCE	20°C	92%	< 1%	98:2
Reductive Amination (Flow)	Acetaldehyde, STAB, DCE	20°C	96%	< 0.1%	> 99:1

Part 4: Standardized Experimental Protocols

Protocol A: Self-Validating Reductive N-Ethylation

This protocol utilizes a self-validating checkpoint to ensure complete conversion without the risk of over-alkylation or epimerization.

Materials:

• 3-(3-ethylpyrrolidin-2-yl)piperidine (1.0 eq, 10 mmol)

• Acetaldehyde (1.2 eq, 12 mmol)

• Sodium triacetoxyborohydride (STAB) (1.5 eq, 15 mmol)

• 1,2-Dichloroethane (DCE) (0.2 M)

• Glacial acetic acid (0.1 eq)

Step-by-Step Methodology:

• Preparation: Dissolve the bicyclic piperidine core in anhydrous DCE (50 mL) under an inert argon atmosphere. Add glacial acetic acid to slightly lower the pH, activating the iminium ion formation.

• Addition: Cool the reaction mixture to 0°C using an ice bath. Add acetaldehyde dropwise over 10 minutes to prevent volatilization. Stir for 30 minutes to allow complete iminium ion formation.

• Reduction: Add STAB portion-wise over 15 minutes. The mild nature of STAB ensures that aldehydes are not prematurely reduced to alcohols before iminium formation occurs.

• Self-Validation Checkpoint (IPC): At t=60 min, pull a 50 µL aliquot, quench with 1 mL NaHCO 3​ (sat), and extract with 1 mL EtOAc. Analyze the organic layer via LC-MS.

  • Validation Rule: The reaction is validated to proceed to Step 5 ONLY if the m/z corresponding to the secondary amine starting material is <1% relative to the product peak. If >1%, add an additional 0.2 eq of acetaldehyde and STAB and stir for 30 mins.

• Quench & Extraction: Once validated, quench the reaction with saturated aqueous NaHCO 3​ (50 mL) until gas evolution ceases. Extract the aqueous layer with dichloromethane (3 x 30 mL).

• Purification: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. The crude product is typically >95% pure and can be used directly or crystallized from heptane/ethyl acetate.

Part 5: References

• Tunable [3+2] and[4+2] Annulations for Pyrrolidine and Piperidine Synthesis Source: PMC (National Institutes of Health) URL:

• Selective synthesis of pyrrolidin-2-ones and 3-iodopyrroles via the ring contraction and deformylative functionalization of piperidine derivatives Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:

• Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor Source: PMC (National Institutes of Health) URL:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Selective synthesis of pyrrolidin-2-ones and 3-iodopyrroles via the ring contraction and deformylative functionalization of piperidine derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting HPLC Peak Shape for Piperidine and Basic Amines

Welcome to the Technical Support Center. Analyzing piperidine derivatives and other strongly basic secondary amines via reversed-phase High-Performance Liquid Chromatography (HPLC) frequently results in severe peak deformations. This guide provides a mechanistic understanding of why these deformations occur and delivers field-proven, self-validating protocols to restore peak symmetry and chromatographic integrity.

Diagnostic Workflow

Troubleshooting Logic Workflow for Piperidine HPLC Peak Deformations.

FAQ 1: The Mechanism of Exponential Tailing

Q: Why do piperidine compounds consistently exhibit severe exponential tailing in reversed-phase HPLC?

A: The root cause is a dual-retention mechanism driven by the acid-base chemistry of both the analyte and the stationary phase[1]. Piperidine is a strongly basic secondary amine with a pKa of approximately 11.2[2]. At a standard mid-range mobile phase pH (pH 4.0–8.0), the piperidine nitrogen is fully protonated, carrying a positive charge[3].

Simultaneously, traditional silica-based stationary phases contain residual, unbonded silanol groups (Si-OH)[1]. Because silanols have a pKa of ~4.0 to 5.0, they become ionized and negatively charged (Si-O⁻) at mid-range pH levels. As the positively charged piperidine travels through the column, it undergoes standard hydrophobic partitioning with the C18 phase, but it also undergoes strong electrostatic ion-exchange (adsorption) with the negatively charged silanols[4],[5]. This electrostatic interaction is kinetically slow to desorb; the molecules act like "velcro" on the column, lagging behind the main band and creating a long, exponential tail[4].

FAQ 2: Mobile Phase Optimization & pH Control

Q: How can I adjust my mobile phase to suppress secondary silanol interactions?

A: To eliminate the electrostatic attraction, you must neutralize either the stationary phase or the analyte. There are three primary chemical strategies[5],[3]:

• Low pH Suppression (Preferred): Lowering the mobile phase pH to 2.0–3.0 using additives like Formic Acid, Trifluoroacetic Acid (TFA), or Phosphoric Acid forces the silanol groups to protonate back to their neutral state (Si-OH)[5],[3]. With the negative charge removed from the column, the ion-exchange mechanism is disabled, and peak symmetry is restored. Type B silicas generally require a pH of 3.0, while older Type A silicas may require a pH as low as 2.0[3].

• High pH Neutralization: Raising the pH above 11.5 (using ammonium hydroxide) deprotonates the piperidine, rendering it a neutral molecule. Caution: This approach strictly requires specialized hybrid silica-organic columns designed to withstand high pH without the silica bed dissolving.

• Competing Bases: Adding a sacrificial amine, such as 0.1% Triethylamine (TEA), to the mobile phase acts as a masking agent[5],[6]. TEA is a small, highly basic molecule that saturates the active silanol sites, effectively blocking the piperidine analyte from interacting with them[5].

Quantitative Impact of Mobile Phase pH on Piperidine Peak Shape

Mobile Phase pH	Piperidine State	Silanol State	Expected Asymmetry (As)	Chromatographic Result
pH 2.0 - 3.0	Protonated (+)	Neutral (OH)	1.0 - 1.2	Sharp, symmetric peak
pH 4.0 - 8.0	Protonated (+)	Ionized (-)	> 2.0	Severe exponential tailing
pH 11.5+	Neutral	Ionized (-)	1.0 - 1.1	Excellent symmetry, high retention

FAQ 3: Stationary Phase Solutions (Column Selection)

Q: If mobile phase optimization isn't enough, what stationary phase chemistries are best for piperidines?

A: If tailing persists at a low pH, the physical chemistry of the column must be upgraded. Avoid older, un-endcapped Type A silica columns. Instead, select from the following architectures:

• High-Purity Type B Silica (End-capped): These columns are manufactured with lower metal content and undergo secondary chemical treatments to cap residual silanols, drastically reducing their activity[5],[3].

• Polar-Embedded Columns: These phases feature an amide or ether linkage embedded near the silica surface. This creates a localized hydration layer that physically shields basic analytes from interacting with residual silanols, providing excellent peak shape[5].

• Charged Surface Hybrid (CSH): CSH columns are engineered with a low-level positive surface charge. This electrostatically repels protonated amines like piperidine, yielding pristine peak shapes even in low-ionic-strength mobile phases (e.g., 0.1% formic acid).

FAQ 4: Physical Deformations (Fronting, Splitting, and Overload)

Q: My piperidine peak is fronting (Asymmetry < 1.0) or splitting. Is this still a silanol issue?

A: No. While tailing is typically a chemical adsorption issue, peak fronting or splitting almost always indicates a physical or thermodynamic failure[7],[1]:

• Column Overload: Basic compounds have notoriously low loadability on reversed-phase columns when they are ionized. Because the charged molecules repel each other and partition poorly into the hydrophobic stationary phase, injecting too much mass saturates the local stationary phase capacity. The excess analyte is pushed forward, creating a sloped leading edge (fronting)[8],[1].

• Sample Solvent Mismatch: Injecting a sample dissolved in 100% strong organic solvent (e.g., Methanol or Acetonitrile) into a highly aqueous initial mobile phase causes the analyte to travel prematurely down the column before the solvent plug can dilute. This results in split, distorted, or broad peaks[7].

Experimental Protocol: Self-Validating Diagnostic & Optimization Workflow

Objective: Systematically isolate physical vs. chemical variables and determine the optimal conditions to achieve an Asymmetry Factor (As) between 0.9 and 1.2.

Step 1: The Neutral Marker Test (Self-Validation) Before altering chemistry, inject a neutral, non-ionizable compound (e.g., toluene or uracil) using your current method[4].

• Causality Check: Neutral compounds cannot participate in acid-base silanol interactions[4]. If the neutral peak tails, your issue is physical (e.g., a clogged frit, dead volume, or bad tubing)[4]. If the neutral peak is perfectly symmetric but your piperidine tails, the issue is definitively a chemical acid-base interaction[4].

Step 2: Sample Solvent Correction Dilute your piperidine sample 1:10 using the exact initial mobile phase composition (e.g., 95% Water / 5% Acetonitrile) rather than pure organic solvent. Re-inject to rule out solvent-mismatch fronting and splitting[7].

Step 3: Low pH Screening Prepare Mobile Phase A with HPLC-grade water and 0.1% Trifluoroacetic Acid (TFA) to achieve a pH of ~2.0. Flush the column with 15–20 column volumes to fully equilibrate the stationary phase[9]. Inject the piperidine standard and calculate the Asymmetry Factor (As).

Step 4: Competing Base Addition (If tailing persists) If the Asymmetry Factor remains > 1.2, introduce a competing base. Add 0.1% Triethylamine (TEA) to the low-pH mobile phase[6]. Re-adjust the pH back to 2.5–3.0 using TFA if the TEA raises the alkalinity. Equilibrate for 30 minutes and re-inject.

Step 5: Mass Overload Verification If the peak exhibits fronting (As < 1.0), reduce the injection volume from 10 µL to 2 µL, or dilute the sample concentration by 50%. If the peak shape becomes symmetrical upon dilution, column mass overload was the root cause[8].

References

• 4. 5. 6. 7.

• 9.

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: LC-MS/MS Optimization for 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Knowledge Base > Method Development > Di-Basic Small Molecules & Alkaloids

Welcome to the Application Support Knowledge Base. As researchers and drug development professionals, you are likely aware that analyzing saturated, multi-ring heterocyclic amines presents unique chromatographic and mass spectrometric challenges.

1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (Chemical Formula: C13​H26​N2​ , Monoisotopic Mass: 210.2096 Da) contains both a tertiary amine (the N-ethylated piperidine ring) and a secondary amine (the pyrrolidine ring). This di-basic, lipophilic nature requires precise tuning of both the liquid chromatography (LC) micro-environment and the mass spectrometry (MS) gas-phase kinetics to ensure robust, reproducible quantification.

Part 1: Troubleshooting & Causality FAQs

Q1: Why am I seeing severe peak tailing and poor retention reproducibility on my standard C18 column?

The Causality: At neutral or acidic pH, both the tertiary and secondary nitrogens on this molecule are fully protonated. These highly basic cations undergo strong ion-exchange interactions with unendcapped, acidic silanol groups on traditional silica-based stationary phases. The Solution: You must disrupt this secondary interaction. We recommend switching to a high-pH mobile phase (e.g., 10 mM ammonium bicarbonate adjusted to pH 10.5 with ammonium hydroxide). This partially deprotonates the analyte and fully deprotonates the silanols, driving the retention mechanism purely via hydrophobic partitioning. While widely adopted for mitigating tailing in complex lipids, high-pH ammonium bicarbonate buffers and hybrid surface technologies are equally foundational for resolving secondary interactions in basic amines [3]. Alternatively, if an acidic mobile phase is strictly required for your assay, utilize a Charged Surface Hybrid (CSH) column, which maintains a slight positive surface charge at low pH to electrostatically repel the basic amines.

Q2: My [M+H]+ signal at m/z 211.2 is unexpectedly weak, but I see a massive peak at m/z 106.1. What is happening?

The Causality: You are observing the doubly charged species [M+2H]2+ . Because this analyte is a di-basic compound with spatial separation between the two nitrogen atoms, it readily accepts two protons in the electrospray ionization (ESI) source. The physical distance between the rings minimizes Coulombic repulsion, thermodynamically stabilizing the doubly charged state in the gas phase [2]. The Solution: You have two options.

• Embrace it: Optimize your MRM to monitor the 106.1→fragments transitions.

• Shift the charge state: To push the charge state distribution back toward the singly charged [M+H]+ species, decrease your ESI source desolvation temperature (e.g., from 500 °C to 350 °C) and reduce the capillary voltage. Lower thermal energy reduces the droplet fission kinetics that favor supercharging.

Q3: Traditional HCD/CID is giving me very poor fragmentation yields. How do I optimize the collision energy (CE)?

The Causality: Saturated heterocycles like piperidine and pyrrolidine are highly stable. Traditional collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD) inherently cleaves the weakest bond first, which often results in a simple neutral loss of the ethyl group rather than informative ring cleavage. Furthermore, because the tertiary amine (piperidine) has a higher gas-phase basicity than the secondary amine (pyrrolidine), inter-ring cleavage will predominantly yield the 1-ethylpiperidine cation (m/z 112.1), leaving the 3-ethylpyrrolidine fragment (m/z 98.1) at a much lower abundance. The Solution: Utilize a stepped Collision Energy (CE) approach (e.g., sweeping from 15V to 35V) to capture both the low-energy alkyl losses and the high-energy ring cleavages. If sensitivity remains an issue, consider Ultraviolet Photodissociation (UVPD). UVPD irradiates the precursor ion with high-energy photons, bypassing the "weakest-bond-first" limitation of CID and generating significantly richer, structurally informative fragment ions for pyrrolidine and piperidine scaffolds [1].

Part 2: Protocol Hub - Self-Validating Method Setup

To ensure Trustworthiness , this protocol operates as a self-validating system. Do not proceed to sample analysis until the System Suitability Test (SST) criteria are met.

Step 1: System Suitability Testing (SST)

• Inject a 10 ng/mL standard of a known di-basic reference (e.g., Chloroquine).

• Validation Gate: The peak asymmetry factor ( As​ ) must be ≤1.2 . If As​>1.2 , purge the LC lines with 50% Methanol / 50% Water containing 0.1% Formic acid to strip metal/silanol contaminants, then re-equilibrate with the high-pH buffer.

Step 2: Chromatographic Equilibration

• Install an Ethylene Bridged Hybrid (BEH) C18 column (e.g., 2.1 x 50 mm, 1.7 µm) capable of withstanding high pH.

• Equilibrate the column with 10 mM Ammonium Bicarbonate (pH 10.5) for at least 20 column volumes to ensure a stable stationary phase surface charge.

Step 3: MS Source & MRM Tuning

• Perform a post-column T-infusion of the analyte at 1 µg/mL at a flow rate of 10 µL/min, mixing with the LC flow at 50% B.

• Tune the Declustering Potential (DP) or Cone Voltage to maximize the m/z 211.2 precursor.

• Ramp the Collision Energy (CE) from 10V to 40V to establish the optimal breakdown curves for m/z 112.1 and m/z 98.1.

Part 3: Quantitative Method Parameters

Table 1: Optimized LC Gradient (High pH) | Time (min) | Flow Rate (mL/min) | %A (10 mM NH4​HCO3​ , pH 10.5) | %B (Acetonitrile) | |------------|--------------------|---------------------------------|-------------------| | 0.0 | 0.4 | 95 | 5 | | 1.0 | 0.4 | 95 | 5 | | 4.0 | 0.4 | 10 | 90 | | 5.0 | 0.4 | 10 | 90 | | 5.1 | 0.4 | 95 | 5 | | 7.0 | 0.4 | 95 | 5 |

Table 2: ESI+ Source Parameters (Optimized for [M+H]+ )

Parameter	Value	Causality / Rationale
Capillary Voltage	3.0 kV	Kept moderate to prevent in-source fragmentation of saturated rings.

| Desolvation Temp | 350 °C | Lowered from typical 500 °C to reduce supercharging to [M+2H]2+ . | | Cone Voltage / DP | 40 V | Optimized to transmit m/z 211.2 without inducing premature ring opening. |

Table 3: Validated MRM Transitions

Precursor (m/z)	Product (m/z)	Dwell (ms)	CE (V)	Structural Assignment
211.2	112.1	50	25	1-ethylpiperidine cation (Quantifier)
211.2	98.1	50	30	3-ethylpyrrolidine cation (Qualifier)

| 211.2 | 182.2 | 50 | 15 | Neutral loss of ethyl group (-29 Da) |

Part 4: Workflow & Pathway Visualizations

Decision tree for troubleshooting LC-MS/MS parameters.

Primary collision-induced dissociation (CID) pathways.

Part 5: References

• Title: Ultraviolet photodissociation facilitates mass spectrometry-based structure elucidation with pyrrolidine and piperidine containing compounds Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link] [1]

• Title: Mechanism of Charging and Supercharging Molecules in Electrospray Ionization Source: Journal of the American Society for Mass Spectrometry URL: [Link] [2]

• Title: Ammonium bicarbonate buffers combined with hybrid surface technology columns improve the peak shape of strongly tailing lipids Source: Analytica Chimica Acta URL: [Link] [3]

Technical Support Center: Reducing Side Reactions in Piperidine Derivative Synthesis

Welcome to the Technical Support Center for piperidine derivative synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate common side reactions encountered during the synthesis of these crucial heterocyclic scaffolds. Piperidine derivatives are ubiquitous in pharmaceuticals, and achieving high purity is paramount for reliable biological data and clinical success.[1][2][3] This resource provides in-depth, field-proven insights in a question-and-answer format to directly address the specific challenges you may face in the lab.

Troubleshooting Guides by Synthetic Methodology

The synthesis of piperidine derivatives can be approached through various methods, each with its own set of potential side reactions. This section is structured to help you diagnose and solve problems specific to the synthetic route you are employing.

Catalytic Hydrogenation of Pyridines

The reduction of pyridines is a common and direct route to piperidine synthesis. However, the aromaticity of the pyridine ring can present challenges, and several side reactions can occur.[4]

Q1: My hydrogenation reaction is incomplete, and I'm observing partially hydrogenated intermediates. What's going wrong?

A1: Incomplete reduction is a frequent issue in pyridine hydrogenation, often leading to a mixture of di- and tetrahydropyridines alongside the desired piperidine.[5] This can be attributed to several factors:

• Insufficient Catalyst Activity or Loading: The catalyst may not be active enough or used in an insufficient amount to drive the reaction to completion.

• Inadequate Hydrogen Pressure or Reaction Time: The reaction may require higher hydrogen pressure or a longer duration to fully reduce the aromatic ring.

• Catalyst Poisoning: The nitrogen atom in pyridine can sometimes bind strongly to the metal catalyst, leading to catalyst poisoning and reduced activity.[6]

Troubleshooting Workflow: Incomplete Hydrogenation

Caption: Troubleshooting workflow for incomplete hydrogenation of pyridines.

Q2: I'm synthesizing a halogenated piperidine derivative, but I'm seeing a significant amount of dehalogenated byproduct. How can I prevent this?

A2: Hydrodehalogenation is a common side reaction when reducing halogenated pyridines, where the catalyst promotes the removal of the halogen atom.[5][7] To minimize this:

• Catalyst Selection: Screen different catalysts. For instance, rhodium-based catalysts have been shown to minimize defluorination compared to palladium or platinum catalysts.[5]

• Optimize Reaction Conditions: Lowering the reaction temperature and pressure can reduce the rate of hydrodehalogenation.[5][7]

Parameter	Recommendation for Halogenated Pyridines	Rationale
Catalyst	Rhodium on carbon (Rh/C)	Often shows lower hydrodehalogenation activity.[5]
Temperature	Lower temperature (e.g., room temperature to 40°C)	Reduces the rate of the dehalogenation side reaction.[7]
Pressure	Lower hydrogen pressure (e.g., 1-5 bar)	Decreases the driving force for hydrodehalogenation.

Table 1: Recommended conditions to minimize hydrodehalogenation during pyridine reduction.

Reductive Amination

Reductive amination is a versatile method for constructing the piperidine ring, typically involving the reaction of a dicarbonyl compound with an amine, followed by reduction.[4]

Q1: My reductive amination is producing a significant amount of an enamine byproduct. How can I suppress its formation?

A1: Enamine formation occurs when the intermediate iminium ion is deprotonated instead of being reduced.[7] This is an equilibrium process that can be favored under certain conditions. To minimize enamine formation:

• Prompt Reduction: Ensure the reducing agent is added in a timely manner after the initial condensation to "trap" the desired iminium ion before enamine formation can dominate.[7]

• One-Pot Procedure: A one-pot reaction where the imine/iminium ion is reduced as it is formed is generally effective.[7]

• pH Optimization: Maintain a mildly acidic pH to favor iminium ion formation and subsequent reduction.[7]

Experimental Protocol: One-Pot Reductive Amination to Minimize Enamine Formation

• In a round-bottom flask, dissolve the dicarbonyl compound (1.0 eq) and the primary amine (1.0 eq) in a suitable solvent such as methanol or dichloromethane.

• Add a catalytic amount of acetic acid to facilitate imine formation.

• Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

• Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), portion-wise to the reaction mixture. This reagent is selective for the iminium ion over the carbonyl group.[8]

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS until completion.

• Work-up the reaction by quenching with a saturated aqueous solution of sodium bicarbonate.

Q2: I'm observing over-alkylation of the amine in my reductive amination. What is the cause and how can I control it?

A2: Over-alkylation happens when the newly formed piperidine (a secondary amine) is more nucleophilic than the starting primary amine and reacts further with the carbonyl compound, leading to the formation of a tertiary amine.[8] To minimize over-alkylation:

• Stepwise Procedure: Form the imine first, then add the reducing agent. This can be more effective than a one-pot approach in controlling over-alkylation.[8]

• Stoichiometry Control: Use a stoichiometric amount of the amine or a slight excess of the carbonyl compound.[8]

Logical Workflow for Troubleshooting Reductive Amination

Caption: Troubleshooting workflow for over-alkylation.

Pictet-Spengler Reaction

The Pictet-Spengler reaction is a powerful tool for constructing tetrahydro-β-carboline and tetrahydroisoquinoline scaffolds, which are common cores in piperidine-containing natural products and pharmaceuticals. [9][10] Q: I am performing a Pictet-Spengler reaction and obtaining a mixture of diastereomers. How can I improve the stereoselectivity?

A: When the Pictet-Spengler reaction is performed with an aldehyde other than formaldehyde, a new chiral center is created, which can lead to a mixture of diastereomers. [9]The diastereoselectivity can be influenced by several factors:

• Substrate Control: The inherent chirality of the starting β-arylethylamine (e.g., tryptophan) can direct the stereochemical outcome. [9]* Catalyst Choice: The use of chiral Brønsted or Lewis acids can induce enantioselectivity and improve diastereoselectivity. [10][11]* Reaction Conditions: Temperature and solvent can play a crucial role in the stereochemical outcome. Lower temperatures often lead to higher selectivity.

Frequently Asked Questions (FAQs)

Q1: My piperidine sample has turned yellow and/or a white solid has formed upon storage. What is this and is it still usable?

A1: The yellowing of piperidine is often due to oxidation products. The white solid is likely piperidine carbonate, formed from the reaction of the basic piperidine with atmospheric carbon dioxide. [5]For many applications, such as Fmoc-deprotection in peptide synthesis, this level of impurity may be acceptable. However, for high-purity applications, purification by distillation is recommended. [12] Q2: I am struggling to separate piperidine from a pyridine impurity by distillation. Why is this so difficult?

A2: Piperidine and pyridine form a constant boiling azeotropic mixture, making complete separation by simple fractional distillation challenging. [4]To overcome this, you can consider:

• Azeotropic Distillation with Water: This can help to break the azeotrope.

• Selective Salt Formation: Piperidine is a stronger base than pyridine and will selectively react with carbon dioxide (CO₂) to form a solid piperidine carbonate salt, which can be filtered off. [13] Q3: My piperidine derivative is showing significant peak tailing during silica gel column chromatography. What is causing this and how can I fix it?

A3: Peak tailing is a common issue when purifying basic compounds like piperidine derivatives on silica gel, which is acidic. The basic nitrogen atom interacts strongly with the acidic silanol groups on the silica surface. To mitigate this:

• Add a Basic Modifier: Add a small amount of a basic modifier, such as triethylamine or ammonia, to the eluent. This will neutralize the acidic sites on the silica gel and reduce peak tailing.

• Use a Different Stationary Phase: Consider using a less acidic stationary phase, such as alumina or a polymer-based resin.

References

• Technical Support Center: Overcoming Challenges in Piperidine Synthesis - Benchchem.
• Application Notes & Protocols: Purification Techniques for Piperidine Derivatives - Benchchem.
• Technical Support Center: Purification of Piperidine Derivatives - Benchchem.
• Common side reactions in the synthesis of 3-aminopiperidine derivatives - Benchchem.
• managing side reactions in piperidine functionalization - Benchchem.
• Technical Support Center: Optimizing Piperidine-Morpholine Synthesis - Benchchem.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• WO2002085858A1 - Process for producing purified piperidine derivative - Google Patents.
• Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis - Benchchem.
• Technical Support Center: Side-Product Formation in Piperidine Synthesis - Benchchem.
• Pictet–Spengler reaction - Wikipedia.
• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A.
• Pictet-Spengler Cyclization - Alfa Chemistry.
• Procedure for N-alkylation of Piperidine? - ResearchGate.
• Exploring Enantioselective Pictet-Spengler Reactions.
• What are the best methods for Piperidine purification alternatives to distillation? | ResearchGate.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. organicreactions.org [organicreactions.org]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stabilization &amp; Storage of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Welcome to the Technical Support Center for bis-heterocyclic amine handling. 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine is a complex molecule featuring two distinct basic centers: a tertiary amine (on the piperidine ring) and a sterically accessible secondary amine (on the pyrrolidine ring).

Because of these available lone electron pairs, the free base is highly nucleophilic and basic, making it exceptionally vulnerable to environmental degradation. This guide provides drug development professionals and synthetic chemists with the mechanistic causality behind these vulnerabilities, troubleshooting FAQs, and field-validated protocols to ensure long-term structural integrity.

Mechanistic Troubleshooting & FAQs

Q1: My batch has turned from a colorless liquid to a dark yellow/brown viscous oil. Is it still usable?

Cause: The discoloration is a direct result of oxidative degradation. Piperidine and pyrrolidine derivatives, especially when exposed to atmospheric oxygen and UV light, readily undergo oxidation to form imines or N-oxides, which present as yellow or brown colored impurities[1]. The secondary amine in the pyrrolidine ring is highly susceptible to this aerobic oxygenation[2]. Solution: The compound is compromised and must be purified via acid-base extraction or vacuum distillation before use. Moving forward, you must store the purified free base under an inert atmosphere (Argon/Nitrogen) and in amber vials to prevent photo-induced radical oxidation[2].

Q2: I left the free base on the benchtop, and it developed a white crust, gained mass, and no longer dissolves in hexane. What happened?

Cause: Your compound has absorbed atmospheric carbon dioxide and moisture. The sterically unhindered secondary amine reacts rapidly with CO2 to form insoluble carbamate salts. Concurrently, piperidines are highly hygroscopic and readily pull moisture from the air[1]. Solution: The white crust is a mixture of carbamate salts and hydrates. To prevent this during long-term storage, the free base must be converted to a pharmaceutically acceptable salt (such as a hydrochloride), which engages the nitrogen lone pairs, neutralizing their nucleophilicity and stabilizing the molecule against varying humidities[3].

Q3: I tried to dry my recovered free base using a rotary evaporator, but water remains. How do I get it completely anhydrous?

Cause: Piperidine derivatives form stubborn azeotropes with water that cannot be broken by standard vacuum evaporation[1]. Solution: You must utilize chemical drying agents. Standing the liquid over potassium hydroxide (KOH) pellets or calcium hydride (CaH₂) overnight, followed by inert decantation, is the most effective method to break the amine-water azeotrope[1].

Degradation Pathways Visualization

Fig 1: Chemical degradation pathways of the free base under atmospheric exposure.

Quantitative Storage Stability Matrix

To optimize the shelf-life of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine, storage conditions dictate the degradation kinetics. The following table summarizes expected stability based on handling choices.

Storage State	Temperature	Atmosphere	Light Exposure	Estimated Shelf-Life	Primary Degradation Risk
Free Base (Neat)	20°C	Ambient Air	Ambient	< 1 Week	Oxidation, CO2 absorption
Free Base (Neat)	-20°C	Argon	Amber Vial	3 - 6 Months	Slow N-oxidation
Bis-HCl Salt	20°C	Ambient Air	Ambient	1 - 2 Years	Hygroscopic water uptake
Bis-HCl Salt	-20°C	Argon	Amber Vial	> 5 Years	None (Highly Stable)

Validated Experimental Protocols

Protocol A: Conversion to Bis-Hydrochloride Salt for Long-Term Storage

Causality: Converting the compound to a bis-hydrochloride salt forces the lone electron pairs on both the secondary and tertiary nitrogen atoms to bond with protons. This eliminates their nucleophilicity, entirely shutting down the oxidation and CO2-absorption pathways,[3].

• Preparation: Dissolve 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (free base) in anhydrous diethyl ether (10 mL per gram of compound) in an oven-dried round-bottom flask under an Argon atmosphere.

• Thermal Control: Chill the flask to 0°C using an ice bath to control the exothermic salt-formation reaction.

• Protonation: Slowly add 2.2 equivalents of 1M HCl in diethyl ether dropwise with vigorous stirring. Causality: The 2.2 equivalents ensure both the secondary and tertiary amines are fully protonated, with a slight excess to drive the equilibrium to completion.

• Self-Validation Check: Observe the reaction. A clean, white precipitate (the bis-hydrochloride salt) must form. Validation: If a viscous biphasic oil forms instead of a solid powder, atmospheric moisture has compromised the system (hygroscopic "oiling out"). You must discard the solvent and restart with strictly anhydrous ether.

• Isolation: Isolate the solid via vacuum filtration using a Schlenk frit under Argon. Wash the filter cake with cold, anhydrous diethyl ether to remove unreacted free base or organic impurities.

• Drying & Storage: Transfer the solid to a vacuum desiccator containing P₂O₅ and dry overnight. Store the resulting powder in an amber glass vial, backfilled with Argon, at -20°C.

Fig 2: Self-validating workflow for bis-hydrochloride salt formation and storage.

Protocol B: Free-Basing for Downstream Assays

Causality: When the compound is needed for biological assays or synthesis, the salt must be neutralized. A strong aqueous base is used to deprotonate the nitrogens, driving the lipophilic free base into an organic extraction solvent.

• Suspension: Suspend the bis-HCl salt in dichloromethane (DCM) (15 mL per gram).

• Deprotonation: Add an equal volume of 1M NaOH (aqueous) and stir vigorously for 15 minutes.

• Self-Validation Check: Stop stirring and allow the layers to separate. Test the aqueous layer with pH paper. Validation: The pH must read >12. If the pH is lower, the nitrogens remain partially protonated and trapped in the aqueous layer. Add more NaOH until pH >12 is achieved.

• Extraction: Separate the organic layer and extract the aqueous layer twice more with fresh DCM.

• Drying: Combine the organic layers and dry over anhydrous Na₂SO₄. (Critical Note: Do not use CaCl₂, as it can form coordination complexes with amines).

• Azeotrope Breaking: Filter and concentrate under reduced pressure. To remove trace azeotropic water, stand the neat liquid over KOH pellets overnight in a sealed flask, then decant the anhydrous free base[1].

References

• PIPERIDINE - Ataman Kimya Ataman Chemicals[Link]

• Innovative Green Oxidation of Amines to Imines under Atmospheric Oxygen ResearchGate[Link]

• WO2025149628A1 - Piperidine derivatives as inhibitors of nicotinamide n-methyl transferase Google P

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2025149628A1 - Piperidine derivatives as inhibitors of nicotinamide n-methyl transferase - Google Patents [patents.google.com]

Technical Support Center: Method Development for Chiral Separation of Piperidine Enantiomers

Welcome to the Technical Support Center for the chiral separation of piperidine derivatives. Because the spatial arrangement of atoms in a chiral molecule dictates its pharmacological and toxicological profile, resolving piperidine enantiomers is a critical regulatory and scientific requirement in drug development.

This guide provides authoritative, field-proven insights into High-Performance Liquid Chromatography (HPLC) method development, addressing the causality behind experimental choices, troubleshooting common chromatographic issues, and providing self-validating experimental protocols.

Part 1: Core Method Development FAQs

Q1: What is the most effective chromatographic technique for separating piperidine enantiomers? A1: High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is the gold standard for piperidine enantioseparation[1]. While Chiral Gas Chromatography (GC) utilizing derivatized cyclodextrins can be employed for highly volatile, thermally stable analogs like 2-ethylpiperidine[2], HPLC offers broader versatility, scalability to preparative levels, and compatibility with a wider range of functionalized piperidine derivatives (e.g., piperidine-2,6-diones and piperidine-3-carboxylic acids)[1][3].

Q2: Which Chiral Stationary Phases (CSPs) should I screen first, and why? A2: Polysaccharide-based CSPs—specifically amylose and cellulose derivatives coated or immobilized on silica (e.g., Chiralpak® IA, AD-H, and Chiralcel® OD-H)—are the most successful starting points[1][4]. The Causality: Chiral recognition on these phases is driven by the helical structure of the polymer, which forms chiral cavities. Separation occurs via a combination of hydrogen bonding, dipole-dipole interactions, and inclusion complexation[2][5]. The structural rigidity of the piperidine ring often allows for highly stereospecific docking into these cavities, leading to excellent chiral discrimination.

Q3: How do I optimize the mobile phase for basic piperidine derivatives? A3: For normal-phase HPLC, a standard mobile phase consists of a non-polar hydrocarbon (e.g., n-hexane or heptane) modified with a polar alcohol (e.g., ethanol or isopropanol)[1][6]. The Causality: The alcohol modifier competes for hydrogen bonding sites on the CSP, modulating retention. Crucially, because piperidines are secondary or tertiary amines, they exhibit strong secondary interactions with residual acidic silanols on the silica support, leading to severe peak tailing. To suppress this, you must add a basic modifier like diethylamine (DEA) or triethylamine (TEA) at a concentration of ~0.1% (v/v)[4][7].

Q4: When is pre-column derivatization necessary, and how does it improve separation? A4: Derivatization is required in two primary scenarios:

• Lack of a Chromophore: Simple aliphatic piperidines (e.g., 2-piperidinemethanol or 3,3-dipropylpiperidine) lack UV absorbance. Derivatization with reagents like 3,5-dinitrobenzoic acid, p-toluenesulfonyl chloride (PTSC), or dansyl chloride introduces a UV-active or fluorescent tag[2][4][7].

• Enhancing Chiral Recognition: Even if detection is not an issue, derivatization can improve resolution. Adding a bulky, aromatic group (like a 3,5-dinitrobenzoyl moiety) introduces π-acidic sites that interact strongly with the π-basic sites on the polysaccharide CSP, fulfilling the "three-point interaction" model required for optimal chiral discrimination[8][9].

Q5: How does column temperature dictate the thermodynamics of the separation? A5: Chiral separation is fundamentally a thermodynamic process. The formation of the transient diastereomeric complex between the analyte and the CSP is typically enthalpy-driven (exothermic). Therefore, lowering the column temperature generally increases the retention factor ( k ) and the separation factor ( α )[1][6]. However, lowering the temperature too much can decrease column efficiency (broader peaks) due to reduced mass transfer kinetics. Temperature must be tightly controlled using a column oven, typically optimized between 20°C and 30°C[1][6].

Part 2: Troubleshooting Guide

Symptom	Mechanistic Cause	Corrective Action
Severe Peak Tailing	Secondary electrostatic interactions between the basic piperidine nitrogen and residual silanols on the silica support.	Add 0.1% Diethylamine (DEA) to the mobile phase to competitively mask silanol sites[4]. Ensure the column is dedicated to basic additives.
Poor Resolution ( Rs​ < 1.5)	Suboptimal steric fit within the CSP cavity or insufficient differential binding energy ( ΔΔG ).	1. Switch the CSP (e.g., from a cellulose-based to an amylose-based column).2. Change the alcohol modifier (e.g., switch from Ethanol to Isopropanol to alter the steric bulk of the mobile phase)[1].
Excessive Run Times (>30 min)	High affinity of the enantiomers for the stationary phase; strong hydrogen bonding.	Increase the percentage of the polar modifier (e.g., increase EtOH from 10% to 20%). Alternatively, slightly increase column temperature to shift the thermodynamic equilibrium[1].
No UV Signal Detected	The specific piperidine derivative lacks a conjugated π -system (e.g., 2-ethylpiperidine).	Implement pre-column derivatization using a chromophoric reagent (e.g., PTSC or EEDQ with 3,5-dinitrobenzoic acid) prior to injection[2][4].

Part 3: Standardized Experimental Protocols

Protocol A: Direct Chiral HPLC Analysis (For UV-Active Piperidines)

This protocol is self-validating: system suitability is confirmed by achieving a resolution ( Rs​ ) > 1.5 on a racemic standard before analyzing unknown samples.

• System Preparation: Equilibrate an HPLC system equipped with a UV detector and a column oven. Install a Chiralpak® IA or AD-H column (250 x 4.6 mm, 5 µm).

• Mobile Phase Formulation: Prepare a mixture of n-hexane and ethanol (70:30, v/v). Add 0.1% (v/v) Diethylamine (DEA)[1][4]. Degas the mixture thoroughly via sonication or vacuum filtration.

• Parameter Setup: Set the flow rate to 1.0 mL/min. Set the column oven to exactly 25.0°C. Set the UV detector to the experimentally determined λmax​ (typically 220-254 nm)[4].

• Sample Preparation: Dissolve the racemic piperidine derivative in the mobile phase to a concentration of 1.0 - 2.0 mg/mL[1].

• System Suitability Injection: Inject 10 µL of the racemic standard. Calculate the resolution ( Rs​ ) between the two enantiomeric peaks. Proceed only if Rs​≥1.5 .

• Data Acquisition: Run the method for at least 1.5 times the retention time of the second eluting enantiomer to ensure column clearance.

Protocol B: Pre-Column Derivatization (For Non-Chromophoric Piperidines)

Example: Derivatization of 2-Piperidinemethanol using 3,5-dinitrobenzoic acid and EEDQ[4].

• Reaction Setup: In a dry reaction vessel, dissolve 1.0 mmol of the racemic piperidine derivative in 30 mL of anhydrous dichloromethane (DCM)[4].

• Reagent Addition: Add 1.0 mmol of 3,5-dinitrobenzoic acid, followed by 0.494 g of N-ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline (EEDQ) as the coupling agent[4].

• Incubation: Stir the reaction mixture continuously at 30°C for exactly 2 hours[4].

• Workup: Evaporate the DCM solvent under reduced pressure using a rotary evaporator.

• Reconstitution: Reconstitute the resulting derivatized residue in HPLC-grade methanol or the intended mobile phase prior to injection onto the chiral HPLC system[4].

Part 4: Quantitative Data Summaries

Table 1: Optimized Chromatographic Conditions for Piperidine Derivatives

Analyte Type	Recommended CSP	Mobile Phase Composition	Flow Rate	Temp	Detection	Expected Rs​
Piperidine-3-Carboxylic Acid	Chiralpak® IA	n-Hexane / EtOH (70:30 v/v)	1.0 mL/min	30°C	UV 225 nm	> 10.0[1][6]
2-Piperidinemethanol (Derivatized)	Chiralpak® AD-H	n-Hexane / IPA / DEA (80:20:0.1 v/v/v)	1.0 mL/min	25°C	UV 220 nm	> 1.5[4]
Piperidine-2,6-diones	Chirose C-1	n-Hexane / EtOH (80:20 v/v)	Isocratic	Ambient	UV 254 nm	Baseline[3]

Part 5: Visualizations

Caption: Workflow for developing a chiral HPLC separation method for piperidines.

Caption: Thermodynamic mechanism of chiral recognition on polysaccharide CSPs.

References

• Aboul-Enein, H. Y., & Al-Duraibi, I. A. Enantioselective Separation of Several Piperidine-2,6-dione Drugs on Chirose C-1 Chiral Stationary Phase. Separation Science and Technology.[Link]

• Patel, et al. Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a Key Starting Material of Zidebactam. PubMed (Oxford University Press).[Link]

• Wang, et al. Chiral Stationary Phases and their Relationship with Enantiomer Structures in Enantioseparation Research of Analytical Laboratory. Redalyc.org.[Link]

• Wang, et al. Chiral Stationary Phases and their Relationship with Enantiomer Structures in Enantioseparation Research of Analytical Laboratory. ResearchGate.[Link]

• Ohtaka, et al. Discovery and Structure−Activity Relationships of Novel Piperidine Inhibitors of Farnesyltransferase. Journal of Medicinal Chemistry (ACS Publications).[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. redalyc.org [redalyc.org]
• 6. Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a Key Starting Material of Zidebactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Matrix Effects in LC-MS/MS Bioanalysis of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Welcome to the Bioanalytical Technical Support Center. This guide is engineered for researchers and drug development professionals facing quantitative challenges with 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine .

Structurally, this compound is a highly lipophilic, aliphatic diamine featuring both a tertiary amine (piperidine ring) and a secondary amine (pyrrolidine ring). Due to its dual basicity (pKa ~9.5–10.5), it is highly susceptible to ion suppression caused by endogenous phospholipids during positive electrospray ionization (+ESI). This guide provides mechanistic troubleshooting and self-validating protocols to ensure rugged, interference-free quantification.

Part 1: Troubleshooting FAQs

Q1: Why am I seeing massive signal suppression for 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine in plasma extracts? A1: The suppression is driven by charge competition at the ESI droplet surface. Because your target analyte is a basic diamine, it readily protonates in acidic mobile phases. However, endogenous glycerophosphocholines (GPCs) and lysophosphatidylcholines (LPCs) in plasma are highly surface-active. During droplet desolvation, these lipids monopolize the droplet surface and consume the limited excess protons, physically preventing your basic amine from entering the gas phase as a stable ion .

Q2: My current Protein Precipitation (PPT) method yields a matrix factor of 0.4 (60% suppression). How can I improve sample clean-up? A2: PPT with acetonitrile or methanol successfully denatures proteins but leaves >90% of phospholipids in the supernatant . For a diprotic basic amine, you must switch to an extraction technique that exploits its charge state. Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) is the gold standard here. MCX allows you to trap the doubly protonated amine at low pH, wash away the neutral and zwitterionic phospholipids with 100% organic solvent, and selectively elute the analyte at high pH .

Q3: How can I chromatographically resolve the analyte from the phospholipid suppression zone? A3: Phospholipids typically elute late in reversed-phase (RP) gradients. If your basic amine is eluting in this same lipid-rich window, you can alter the mobile phase pH. Using a high-pH mobile phase (e.g., 10 mM ammonium bicarbonate, pH 10.5) forces the diamine into its un-ionized, highly lipophilic state. This drastically increases its RP retention time, shifting its elution away from early-eluting polar interferences. Alternatively, you can monitor the phospholipid transition (m/z 184 → 184) to map the suppression zones and adjust your gradient slope to ensure the analyte elutes in a "lipid-free" window .

Part 2: Mechanistic & Workflow Visualizations

Fig 1: ESI ion suppression mechanism: surface-active phospholipids outcompete the target analyte.

Fig 2: MCX SPE workflow optimizing basic amine recovery and endogenous phospholipid removal.

Part 3: Experimental Protocols

Protocol A: Mixed-Mode Cation Exchange (MCX) SPE

Self-Validating Mechanism: This protocol is designed as a self-validating system. By monitoring the m/z 184 → 184 transition during method development, the analyst can empirically prove that Step 5 (100% Methanol wash) completely strips the lipid matrix from the sorbent before the basic amine is eluted. Because the diamine is doubly protonated, it remains locked to the sulfonic acid phase during the organic wash.

• Step 1: Pre-treatment. Aliquot 100 µL of plasma into a microtube. Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS). Add 300 µL of 2% Phosphoric Acid ( H3​PO4​ ) in water. Vortex for 30 seconds. (Causality: Disrupts protein binding and ensures both the piperidine and pyrrolidine nitrogens are fully protonated).

• Step 2: Condition. Pass 1 mL of Methanol, followed by 1 mL of LC-MS grade Water through a 30 mg/1 mL MCX cartridge.

• Step 3: Load. Apply the acidified sample to the cartridge at a flow rate of ~1 mL/min.

• Step 4: Aqueous Wash. Pass 1 mL of 2% Formic Acid in water. (Causality: Removes endogenous salts, polar neutrals, and water-soluble proteins).

• Step 5: Organic Wash (Critical). Pass 1 mL of 100% Methanol. (Causality: Strips away neutral lipids, GPCs, and LPCs. The analyte remains bound via strong electrostatic interactions).

• Step 6: Elution. Pass 1 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. (Causality: The high pH neutralizes the basic nitrogens, breaking the ionic bond with the sorbent and releasing the analyte).

• Step 7: Reconstitution. Evaporate the eluate to dryness under a gentle stream of N2​ at 40°C. Reconstitute in 100 µL of initial mobile phase.

Protocol B: High-Throughput Phospholipid Depletion

Self-Validating Mechanism: This method utilizes Lewis acid-base interactions. Zirconia/Titania particles in the plate selectively form covalent bonds with the phosphate moiety of lipids, allowing the basic amine to pass through unhindered .

• Step 1: Precipitation. Add 100 µL of plasma to a phospholipid depletion plate (e.g., HybridSPE or Ostro).

• Step 2: Extraction Solvent. Add 300 µL of 1% Formic Acid in Acetonitrile containing the SIL-IS.

• Step 3: Mixing. Agitate the plate on a plate shaker at 1000 RPM for 2 minutes to ensure complete protein precipitation.

• Step 4: Elution. Apply a vacuum (15 in. Hg) for 5 minutes. Collect the flow-through in a clean 96-well collection plate.

• Step 5: Reconstitution. Evaporate under N2​ and reconstitute in 100 µL of initial mobile phase.

Part 4: Quantitative Data Presentation

Table 1: Comparison of Sample Preparation Strategies for Basic Aliphatic Amines

Sample Prep Technique	Phospholipid Removal (%)	Typical Matrix Factor (MF)	Analyte Recovery (%)	Throughput	Primary Mechanism of Action
Protein Precipitation (PPT)	< 5%	0.30 - 0.50 (Severe Suppression)	85 - 95%	High	Protein denaturation; leaves lipids in solution
Liquid-Liquid Extraction (LLE)	60 - 80%	0.75 - 0.85	65 - 80%	Moderate	Partitioning based on un-ionized lipophilicity
Phospholipid Depletion Plates	> 95%	0.90 - 1.05	80 - 90%	High	Lewis acid-base binding of phosphate groups
Mixed-Mode Cation Exchange (MCX)	> 99%	0.95 - 1.00 (Negligible Effect)	85 - 95%	Moderate	Orthogonal electrostatic & hydrophobic retention

Part 5: References

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis Source: LCGC International URL:[Link]

• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring Source: Journal of Environmental and Public Health (via NCBI PMC) URL:[Link]

• Control of Matrix Effects in Bioanalytical MS–MS Using On-line Multidimensional Solid-Phase Extraction Source: LCGC North America URL:[Link]

Technical Support Center: Scaling Up the Synthesis of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Welcome to the technical support center for the synthesis of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine. This resource is designed for researchers, scientists, and drug development professionals engaged in the multi-step synthesis of this novel piperidine derivative. Given that a standardized, large-scale protocol for this specific molecule is not widely documented, this guide provides a proposed synthetic pathway based on established methodologies for constructing similar heterocyclic systems. We will address potential challenges, offer troubleshooting solutions, and provide in-depth explanations to ensure the integrity and success of your synthetic campaign.

Proposed Synthetic Pathway

The synthesis of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine can be envisioned through a multi-step sequence involving the formation of the core pyrrolidine-piperidine linkage, followed by N-alkylation of the piperidine ring. This guide will focus on a plausible route: the coupling of a suitable piperidine precursor with a pyrrolidine precursor, followed by N-ethylation.

Caption: Proposed synthetic workflow for 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is structured to address specific issues you may encounter at each stage of the proposed synthesis.

Part 1: Synthesis of the Pyrrolidine-Piperidine Core

The crucial step in this synthesis is the formation of the C-C bond between the piperidine and pyrrolidine rings. A common approach involves the reaction of a lithiated pyrrolidine derivative with a halo-piperidine.

Q1: I am observing low yields during the coupling reaction between my N-protected 3-halopiperidine and N-protected 3-ethyl-2-lithiopyrrolidine. What are the likely causes?

A1: Low yields in this type of coupling reaction often stem from several factors related to the generation and reactivity of the organolithium species and the stability of the reactants.

• Inefficient Lithiation: The formation of the 2-lithiopyrrolidine is critical. Incomplete deprotonation can lead to a significant amount of unreacted starting material.

  • Troubleshooting:

    • Base Selection: Ensure you are using a strong, non-nucleophilic base such as sec-butyllithium or tert-butyllithium.

    • Temperature Control: Perform the lithiation at low temperatures (typically -78 °C) to prevent decomposition of the organolithium intermediate.

    • Solvent Purity: Use anhydrous aprotic solvents like tetrahydrofuran (THF) or diethyl ether. Trace amounts of water will quench the organolithium reagent.

• Side Reactions: Organolithium reagents are highly reactive and can participate in side reactions.

  • Troubleshooting:

    • Slow Addition: Add the 3-halopiperidine to the lithiated pyrrolidine solution slowly at low temperature to control the exotherm and minimize side reactions.

    • Protecting Groups: The choice of N-protecting groups on both heterocyclic rings is crucial to prevent side reactions. Boc (tert-butoxycarbonyl) or Cbz (carboxybenzyl) groups are generally suitable as they are stable under the reaction conditions.[1]

• Homocoupling: The lithiated pyrrolidine can react with the starting halopyrrolidine (if any remains) or with another molecule of the lithiated species, leading to homocoupling byproducts.

  • Troubleshooting:

    • Reaction Monitoring: Monitor the lithiation step by quenching a small aliquot with a deuterated source (e.g., D₂O) and analyzing by NMR to confirm complete deprotonation before adding the piperidine electrophile.

Q2: I am observing the formation of multiple unidentified byproducts in my coupling reaction. How can I identify and minimize them?

A2: The formation of byproducts is common in complex organic syntheses. A systematic approach to their identification and minimization is key.

• Byproduct Identification:

  • LC-MS Analysis: Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for separating and identifying the molecular weights of byproducts, which can provide clues to their structures.[2]

  • NMR Spectroscopy: If a byproduct can be isolated, ¹H and ¹³C NMR spectroscopy will be invaluable for structure elucidation.

• Minimizing Byproducts:

  • Reaction Conditions: Re-evaluate your reaction conditions. Byproducts can sometimes be minimized by adjusting the temperature, reaction time, or the order of addition of reagents.

  • Purification: Optimize your purification method. Column chromatography with a carefully selected solvent system is often effective for separating closely related compounds.

Parameter	Recommendation	Rationale
Lithiation Temperature	-78 °C	Minimizes decomposition of the organolithium intermediate.
Solvent	Anhydrous THF or Diethyl Ether	Prevents quenching of the highly reactive organolithium reagent.
Base	sec-BuLi or t-BuLi	Strong, non-nucleophilic bases are required for efficient deprotonation.
Addition of Electrophile	Slow, dropwise addition at -78 °C	Controls the reaction exotherm and reduces side reactions.

Table 1: Recommended reaction parameters for the coupling step.

Part 2: Deprotection of the Coupled Product

Once the pyrrolidine-piperidine core is synthesized, the N-protecting groups must be removed to allow for the final N-ethylation step.

Q3: My deprotection reaction is incomplete, or I am seeing degradation of my product. What should I consider?

A3: The choice of deprotection conditions is highly dependent on the protecting group used.

• Boc Deprotection:

  • Incomplete Reaction: If you are using trifluoroacetic acid (TFA) in dichloromethane (DCM) and the reaction is sluggish, you can try increasing the concentration of TFA or extending the reaction time. Monitor the reaction closely by TLC or LC-MS to avoid overexposure to the strong acid.

  • Degradation: If you observe product degradation, consider using milder acidic conditions, such as HCl in dioxane or methanol.

• Cbz Deprotection:

  • Incomplete Reaction: Catalytic hydrogenation is the standard method for Cbz deprotection. If the reaction is slow, ensure your catalyst (e.g., Palladium on carbon) is fresh and active. The reaction is also sensitive to catalyst poisons, so ensure your starting material is pure.[1]

  • Degradation: Over-hydrogenation can sometimes lead to ring opening or other side reactions. Monitor the reaction progress carefully and stop it once the starting material is consumed.

Part 3: N-Ethylation of the Piperidine Ring

The final step is the selective N-ethylation of the piperidine nitrogen.

Q4: I am getting a mixture of mono- and di-ethylated products, as well as unreacted starting material. How can I improve the selectivity of the N-ethylation?

A4: Achieving selective mono-alkylation of a secondary amine in the presence of another can be challenging.

• Controlling Stoichiometry:

  • Limiting Reagent: Use the ethylating agent (e.g., ethyl iodide or ethyl bromide) as the limiting reagent. A slight excess of the diamine starting material will favor mono-alkylation.[3]

  • Slow Addition: Add the ethylating agent slowly to the reaction mixture to maintain a low concentration, which helps to prevent over-alkylation.[3]

• Reaction Conditions:

  • Base: Use a non-nucleophilic base, such as triethylamine or diisopropylethylamine, to neutralize the acid byproduct without competing in the alkylation reaction.[3]

  • Solvent: Polar aprotic solvents like acetonitrile (MeCN) or dimethylformamide (DMF) are generally preferred for N-alkylation reactions as they can help to solvate the transition state.[3]

• Alternative Methods:

  • Reductive Amination: A highly selective method for N-alkylation is reductive amination. This would involve reacting the secondary amine with acetaldehyde in the presence of a reducing agent like sodium triacetoxyborohydride. This method is often milder and more selective than direct alkylation with alkyl halides.[4]

Caption: Decision tree for troubleshooting N-ethylation selectivity.

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination (for N-Ethylation)

• Dissolution: Dissolve 3-(3-ethylpyrrolidin-2-yl)piperidine (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Addition of Aldehyde: Add acetaldehyde (1.1-1.5 eq.) to the solution.

• Stirring: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium ion intermediate.

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 eq.) portion-wise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Reagent	Equivalents	Purpose
3-(3-Ethylpyrrolidin-2-yl)piperidine	1.0	Starting Material
Acetaldehyde	1.1 - 1.5	Ethyl source
Sodium Triacetoxyborohydride	1.5 - 2.0	Reducing Agent
Dichloromethane (DCM)	-	Solvent
Saturated NaHCO₃ (aq)	-	Quenching Agent

Table 2: Reagents for reductive amination.

Analytical Methods for Purity Assessment

The purity of the final compound and intermediates is critical. A combination of analytical techniques should be employed.

• High-Performance Liquid Chromatography (HPLC-UV): A robust and widely used technique for determining the purity of the final product and intermediates.[2]

• Ultra-Performance Liquid Chromatography (UPLC-UV): Offers higher resolution and faster run times compared to HPLC, making it suitable for complex reaction mixtures.[2]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for confirming the molecular weight of the desired product and for identifying impurities.[2]

• Gas Chromatography (GC-FID): Can be used to detect volatile impurities.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural confirmation of the final product and all intermediates.

References

• Benchchem. (n.d.). Common challenges in working with piperidine-based compounds.
• Benchchem. (n.d.). Technical Support Center: Synthesis of N-Boc-Piperidine Derivatives.
• Benchchem. (n.d.). Technical Support Center: Overcoming Challenges in Piperidine Synthesis.
• Naito, Y., Shida, N., & Atobe, M. (2022). Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. Beilstein Journal of Organic Chemistry, 18, 350–359.
• I. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(4), 2937.
• Gharpure, S. J., Patel, R. K., & Gupta, K. S. (2023). Total Synthesis of Pyrrolidine and Piperidine Natural Products via TMSOTf-Mediated “5/6-endo-dig” Reductive Hydroamination of Enynyl Amines. Organic Letters, 25(32), 5850–5855.
• Benchchem. (n.d.). Comparison of Analytical Methods for Purity Assessment of 1-(Pyrrolidin-2-ylmethyl)piperidine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Validation of an analytical method for 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Comparative Guide: Validation of Analytical Methods for 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Executive Summary & Chemical Context

1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (EEPP) is a structurally complex, sterically hindered aliphatic diamine. Featuring both a piperidine and a pyrrolidine ring, its dual basic nitrogen centers and high polarity present significant analytical challenges[1]. In pharmaceutical development, forensic analysis, and quality control, the accurate quantification of such piperidine derivatives is critical.

This guide objectively compares three analytical modalities—HPLC-UV, GC-MS, and UPLC-MS/MS—for the purity assessment and quantification of EEPP. Furthermore, it details a fully self-validating UPLC-MS/MS protocol grounded in the latest [2].

Mechanistic Rationale for Method Selection

The selection of an analytical method for EEPP cannot rely on default laboratory protocols; it requires a mechanistic understanding of the molecule's physical chemistry[3].

• High-Performance Liquid Chromatography (HPLC-UV):

  • The Challenge: EEPP lacks a conjugated π -system, rendering standard UV detection at 254 nm ineffective. Detection must rely on low-wavelength UV (e.g., 210 nm), which is highly susceptible to baseline drift from organic modifiers. Furthermore, at a neutral pH, the two basic amine centers interact strongly with residual acidic silanols on standard C18 stationary phases via ion-exchange mechanisms, causing severe peak tailing.

  • The Verdict: Viable only if using highly end-capped columns and low-pH mobile phases (e.g., trifluoroacetic acid) to suppress silanol ionization, though sensitivity remains poor.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • The Challenge: While EEPP is semi-volatile, free aliphatic amines tend to adsorb onto the active sites of the GC glass liner and column, leading to peak broadening and carryover.

  • The Verdict: Effective only if the system utilizes highly deactivated columns (e.g., 5% phenyl-methylpolysiloxane) or if the sample undergoes chemical derivatization (e.g., acylation) prior to injection[3].

• Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS):

  • The Challenge: Matrix effects can cause ion suppression.

  • The Verdict: The optimal choice. Electrospray Ionization in positive mode (ESI+) is highly efficient for basic amines. UPLC provides sharp peak shapes, and Multiple Reaction Monitoring (MRM) offers unparalleled specificity and sensitivity without the need for derivatization.

Comparative Performance Data

The following table summarizes the quantitative performance characteristics of the three methods for EEPP analysis. Data reflects typical validated ranges for aliphatic diamines.

Parameter	HPLC-UV (210 nm)	GC-MS (EI, Underivatized)	UPLC-MS/MS (ESI+)
Limit of Detection (LOD)	5.0 µg/mL	0.5 µg/mL	0.005 µg/mL (5 ng/mL)
Limit of Quantitation (LOQ)	15.0 µg/mL	1.5 µg/mL	0.015 µg/mL (15 ng/mL)
Linearity Range	15 - 500 µg/mL	1.5 - 100 µg/mL	0.015 - 10 µg/mL
Precision (%RSD)	≤ 2.0%	≤ 3.5%	≤ 1.5%
Run Time	15 minutes	22 minutes	4.5 minutes
Primary Limitation	Poor sensitivity; baseline noise	Active site adsorption; carryover	Susceptible to ion suppression

Experimental Protocol: UPLC-MS/MS Method

This protocol is designed as a self-validating system. Every batch must pass internal system suitability checks before data can be reported.

Step 1: Sample Preparation

• Diluent: Methanol:Water (50:50, v/v).

• Extraction: Accurately weigh 10.0 mg of the EEPP sample and dissolve in 10.0 mL of diluent to create a 1.0 mg/mL stock.

• Working Solution: Serially dilute the stock to a target concentration of 1.0 µg/mL using the diluent. Filter through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE is chosen over nylon to prevent the basic amine from binding to the filter membrane, ensuring 100% recovery.

Step 2: Chromatographic Conditions

• Column: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Causality: The low pH (pH ~2.7) ensures that both the piperidine and pyrrolidine nitrogens of EEPP remain fully protonated. This prevents mixed-mode retention mechanisms and secondary interactions with the stationary phase, guaranteeing sharp, symmetrical peaks.

• Gradient: 0-0.5 min (5% B), 0.5-3.0 min (linear to 95% B), 3.0-3.5 min (hold 95% B), 3.5-4.5 min (re-equilibrate at 5% B).

• Flow Rate: 0.4 mL/min.

Step 3: Mass Spectrometry (MRM) Conditions

• Ionization: ESI Positive mode.

• Capillary Voltage: 3.0 kV.

• Transitions:

  • Quantifier: m/z 211.2 → 112.1 (Collision Energy: 25 eV)

  • Qualifier: m/z 211.2 → 84.1 (Collision Energy: 35 eV)

Step 4: Self-Validating System Suitability Test (SST)

A blank injection (Mobile Phase A) and an SST standard (0.1 µg/mL EEPP) must precede every run. The sequence is automatically aborted if:

• The SST peak tailing factor ( Tf​ ) exceeds 1.5.

• The blank shows a signal-to-noise ratio > 3 at the retention time of EEPP.

Caption: UPLC-MS/MS analytical workflow for the quantification of EEPP from sample to data integration.

Validation Workflow Grounded in ICH Q2(R2)

To ensure the method is fit for its intended purpose, it must be validated according to the lifecycle and Quality-by-Design (QbD) approach outlined in the ICH Q2(R2) guidelines[2].

• Specificity:

  • Procedure: Inject diluent blanks, mobile phase blanks, and forced degradation samples (acid, base, peroxide, heat, and UV light).

  • Acceptance Criteria: No interfering peaks > 0.1% of the target EEPP peak area at the expected retention time.

• Linearity & Range:

  • Procedure: Prepare calibration standards at 50%, 75%, 100%, 125%, and 150% of the target concentration.

  • Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.995. The y-intercept must be ≤ 5% of the response at the 100% level.

• Accuracy (Recovery):

  • Procedure: Spike known amounts of EEPP standard into a synthetic matrix at three concentration levels (Low, Medium, High) in triplicate.

  • Acceptance Criteria: Mean recovery must fall between 98.0% and 102.0%.

• Precision (Repeatability & Intermediate Precision):

  • Procedure: Analyze six independent sample preparations of the 100% test concentration on Day 1 (Repeatability) and repeat on Day 2 with a different analyst and different mobile phase batch (Intermediate Precision).

  • Acceptance Criteria: %RSD of the peak areas must be ≤ 2.0%.

Caption: Logical validation workflow demonstrating compliance with ICH Q2(R2) guidelines.

References

• European Medicines Agency (EMA). "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5." Scientific Guidelines.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comparative study of different synthetic routes to 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Executive Summary

The synthesis of complex bis-heterocyclic systems, such as 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine , presents a formidable challenge in modern organic chemistry. This structural motif—comprising a piperidine ring linked at C3 to the C2 position of a pyrrolidine—is highly prized in the development of neuroactive alkaloids and specialized pharmaceutical ligands.

This guide provides an in-depth, objective comparison of three distinct synthetic strategies to construct this molecule. By analyzing the mechanistic causality, scalability, and stereochemical control of each route, we equip drug development professionals with the data necessary to select the optimal pathway for their specific research or scale-up needs.

Route A: De Novo Heterocycle Cross-Coupling & Global Hydrogenation

Mechanistic Rationale

Route A relies on the well-established Suzuki-Miyaura cross-coupling of planar aromatic precursors, followed by a demanding global hydrogenation. The fundamental causality here is that forming a C–C bond between two sp2-hybridized aromatic rings is kinetically faster and less sterically hindered than coupling saturated sp3 rings.

However, the subsequent reduction of the resulting 3-(pyrrol-2-yl)pyridine intermediate is notoriously difficult. As demonstrated in foundational studies on pyridine reduction, the basicity of the newly formed piperidine ring often poisons standard palladium catalysts[1]. To circumvent this, the protocol utilizes either acidic media or specialized stable rhodium catalysts (e.g., Rh2O3) to achieve full saturation without catalyst deactivation [1.11].

Experimental Protocol

• Cross-Coupling: Charge a flame-dried flask with 3-pyridylboronic acid (1.0 equiv), 2-bromo-3-ethyl-1H-pyrrole (1.1 equiv), and Pd(dppf)Cl₂ (5 mol%). Add degassed 1,4-dioxane and 2M aqueous K₂CO₃. Heat at 90°C for 12 hours. Self-Validation: Monitor via LC-MS; the mass peak of the bromopyrrole should completely disappear, replaced by the cross-coupled mass.

• N-Alkylation: Dissolve the purified intermediate in acetonitrile. Add ethyl iodide (1.5 equiv) and reflux for 24 hours to form the pyridinium iodide salt.

• Global Hydrogenation: Transfer the pyridinium salt to a high-pressure Parr reactor. Dissolve in trifluoroethanol (TFE) and add Rh₂O₃ (0.5 mol%) [1.11]. Pressurize with H₂ (50 bar) and heat to 60°C for 24 hours.

• Workup: Filter through Celite, concentrate, and purify via reverse-phase chromatography to yield the target compound.

Workflow for Route A: De Novo Heterocycle Cross-Coupling and Global Hydrogenation.

Route B: Directed Lithiation & Lactam Condensation

Mechanistic Rationale

Route B leverages the "chiral pool" or functionalized saturated heterocycles, utilizing a Complex-Induced Proximity Effect (CIPE)[2]. By using N-Boc-3-ethylpyrrolidine, the Boc group directs the strong base (s-BuLi) to selectively deprotonate the adjacent α-proton (C2).

The addition of TMEDA is critical; it breaks down the hexameric aggregates of s-BuLi, increasing its kinetic basicity and allowing for rapid metalation at -78°C[2]. The resulting organolithium species acts as a powerful nucleophile, attacking 1-ethylpiperidin-3-one. This route inherently offers better regiocontrol compared to Route A, as the C–C bond is formed exactly at the desired positions.

Experimental Protocol

• Directed Lithiation: Dissolve N-Boc-3-ethylpyrrolidine (1.0 equiv) and TMEDA (1.2 equiv) in anhydrous THF under Argon. Cool to -78°C. Dropwise add s-BuLi (1.1 equiv). Stir for 2 hours. Self-Validation: Quench a 0.1 mL aliquot with MeOD and analyze via ¹H-NMR; >95% deuterium incorporation at the C2 position confirms successful lithiation.

• Nucleophilic Addition: Slowly add 1-ethylpiperidin-3-one (1.1 equiv) to the -78°C solution. Stir for 1 hour, then warm to room temperature. Quench with saturated NH₄Cl.

• Dehydration: Treat the isolated tertiary alcohol intermediate with Trifluoroacetic Acid (TFA) in DCM to simultaneously deprotect the Boc group and dehydrate the hydroxyl group, forming a tetrahydropyridine intermediate.

• Reduction: Subject the crude mixture to standard hydrogenation (Pd/C, H₂, 1 atm) to reduce the double bond, yielding the final bis-heterocycle.

Route B Pathway: Directed Lithiation and Lactam Condensation.

Route C: Photoredox-Catalyzed Cross-Electrophile Coupling (XEC)

Mechanistic Rationale

Route C represents the cutting edge of synthetic methodology, utilizing Cross-Electrophile Coupling (XEC) to directly join two sp3-hybridized alkyl halides[3]. Traditionally, coupling two alkyl halides leads to homodimerization.

However, by employing a dual Nickel/Photoredox (Iridium) catalytic system, the reaction undergoes a radical-polar crossover[3]. The photocatalyst preferentially reduces the more sterically hindered 1-Boc-2-bromo-3-ethylpyrrolidine to a carbon-centered radical. Simultaneously, the Ni(0) catalyst undergoes oxidative addition into the 1-ethyl-3-bromopiperidine. The radical intercepts the Ni(II) complex, followed by reductive elimination to form the C–C bond. This avoids the use of highly air-sensitive organolithiums and cryogenic temperatures.

Experimental Protocol

• Reaction Setup: In an argon-filled glovebox, combine 1-ethyl-3-bromopiperidine (1.0 equiv), 1-Boc-2-bromo-3-ethylpyrrolidine (1.5 equiv), NiCl₂·dme (10 mol%), dtbbpy ligand (10 mol%), Ir(ppy)₃ (2 mol%), and Tris(trimethylsilyl)silane (TTMSS) as a hydrogen atom transfer agent.

• Photocatalysis: Dissolve the mixture in anhydrous DMA. Seal the vial, remove from the glovebox, and irradiate with 440 nm blue LEDs at room temperature for 24 hours. Self-Validation: GC-FID analysis of the crude mixture should show <5% homodimerization of the piperidine starting material, validating cross-selectivity.

• Deprotection: Isolate the N-Boc protected intermediate via silica gel chromatography. Treat with 20% TFA in DCM for 2 hours to remove the Boc group.

• Neutralization: Basify with 1M NaOH and extract with ethyl acetate to yield the pure 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine.

Route C: Photoredox-Catalyzed Cross-Electrophile Coupling (XEC) Workflow.

Comparative Data & Performance Metrics

The following table synthesizes the quantitative and qualitative performance data of the three routes, allowing for an objective comparison based on typical yields and operational constraints for bis-heterocycle synthesis.

Metric	Route A: Cross-Coupling & Hydrogenation	Route B: Directed Lithiation	Route C: Photoredox XEC
Overall Yield (Est.)	35 - 45%	50 - 60%	65 - 75%
Step Count	3 Steps	4 Steps	2 Steps
Stereocontrol	Poor (Often yields complex mixtures of diastereomers)	Moderate (CIPE heavily favors cis-diastereoselectivity)	Poor to Moderate (Radical intermediate scrambles stereocenters)
Scalability	High (Standard industrial reactors, though high-pressure H₂ is required)	Low (Requires strict cryogenic -78°C conditions)	Moderate (Photochemistry scale-up requires specialized flow reactors)
Reagent Toxicity	Moderate (Heavy metals, though Rh is easily recovered)	High (Pyrophoric organolithiums)	Low (Mild conditions, though Ir catalysts are expensive)
Best Use Case	Generating fully saturated libraries from cheap aromatic precursors.	Stereoselective synthesis of specific diastereomers.	Rapid, step-economic synthesis for medicinal chemistry SAR studies.

Conclusion & Strategic Recommendations

The selection of a synthetic route for 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine depends entirely on the project phase:

• For Discovery & Medicinal Chemistry: Route C is highly recommended. The mild conditions and step-economy of Cross-Electrophile Coupling[3] allow for rapid generation of the target compound and its analogs without the need for dangerous organometallics.

• For Stereospecific Targeting: If a specific diastereomer is required for biological activity, Route B is the only viable option. The directed lithiation ensures predictable stereochemical outcomes governed by the transition state of the nucleophilic attack[2].

• For Process Scale-Up: Route A remains the most industrially viable, provided the high-pressure hydrogenation can be optimized. The starting materials are inexpensive, and the avoidance of cryogenic conditions makes it highly attractive for multi-kilogram campaigns[1], [1.11].

References

• Glorius, F., et al. "Efficient Asymmetric Hydrogenation of Pyridines." Angewandte Chemie International Edition.
• Beak, P., et al. "Complex-Induced Proximity Effects: The Effect of Varying Directing-Group Orientation on Carbamate-Directed Lithiation Reactions." Journal of the American Chemical Society.
• Weix, D. "Methods and Mechanisms for Cross-Electrophile Coupling of Csp(2) Halides with Alkyl Electrophiles." Accounts of Chemical Research.
• "Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions." Organic & Biomolecular Chemistry.

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• 3. Methods and Mechanisms for Cross-Electrophile Coupling of Csp(2) Halides with Alkyl Electrophiles – WEIX RESEARCH GROUP – UW–Madison [weixgroup.chem.wisc.edu]

Benchmarking 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine: A Comparative Guide to nAChR Ligand Activity

Executive Summary

1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine is a novel bis-heterocyclic compound. Structurally related to classical pyrrolidinyl-piperidine scaffolds, this compound is evaluated as a putative modulator of nicotinic acetylcholine receptors (nAChRs). To rigorously determine its therapeutic potential, its pharmacological profile must be benchmarked against established industry standards using orthogonal, self-validating in vitro assays.

This guide provides a comprehensive framework for evaluating the binding affinity and functional efficacy of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine, detailing the causality behind specific experimental designs.

Pharmacological Context & Rationale for Standard Selection

Benchmarking a novel nAChR ligand requires comparison against molecules with well-defined kinetic and functional profiles. We utilize the following standards:

• Epibatidine: A highly potent, non-selective full agonist at nAChRs[1]. It is utilized in radioligand assays to define the maximum specific binding window and absolute efficacy limits due to its picomolar affinity[2].

• Varenicline: A clinically relevant α4β2 partial agonist. It serves as the benchmark for evaluating therapeutic index, specifically looking for partial channel activation that mitigates desensitization.

• Nicotine: The endogenous-like reference standard used for baseline normalization and defining non-specific binding thresholds[3].

Benchmarking Workflow

Relying solely on binding affinity ( Ki​ ) is insufficient, as it cannot distinguish between agonists, partial agonists, and antagonists[4]. Therefore, our benchmarking strategy employs a sequential workflow moving from thermodynamic binding to real-time functional kinetics.

Figure 1: Sequential benchmarking workflow for novel nAChR ligands.

Self-Validating Experimental Protocols

Protocol A: Radioligand Competition Binding (Scintillation Proximity Assay)

Expertise & Causality: Traditional vacuum filtration assays require rapid washing steps that can disturb the equilibrium of fast-dissociating ligands. To prevent this artifact, we utilize a Scintillation Proximity Assay (SPA). SPA requires no separation or washing steps, preserving true thermodynamic equilibrium and improving assay precision for novel compounds[5].

Step-by-Step Methodology:

• Membrane Preparation: Homogenize HEK293 cells stably expressing the target nAChR subtype ( α4β2 or α7 ) in 50 mM Tris-HCl buffer (pH 7.4)[6]. Centrifuge and resuspend to a concentration of 50 µg protein/well.

• Bead Coupling: Incubate the cell membranes with Wheat Germ Agglutinin (WGA) SPA beads, which bind to the glycosylated residues of the cell membranes without requiring cell lysis[7].

• Ligand Incubation: To the bead-membrane suspension, add 100 pM of [3H] -Epibatidine[6] alongside varying concentrations of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (ranging from 0.1 nM to 10 µM).

• Self-Validation Control: Define non-specific binding (NSB) in parallel control wells by introducing 300 µM of unlabeled nicotine[6].

• Detection: Allow the microplates to incubate for 2 hours at 25°C to reach equilibrium[1]. Measure isotopic proximity luminescence using a MicroBeta scintillation counter[7]. Calculate the Ki​ using the Cheng-Prusoff equation.

Protocol B: High-Throughput Calcium Flux Assay (FLIPR)

Expertise & Causality: To translate binding into functional activity, we measure intracellular Ca2+ flux using Fluo-4 AM[8]. A critical, often overlooked step is the inclusion of probenecid in the loading buffer. Probenecid inhibits organic anion transporters on the cell membrane, preventing the premature efflux of the fluorescent dye and ensuring a robust, stable signal-to-noise ratio[3].

Step-by-Step Methodology:

• Cell Plating: Seed the nAChR-expressing cells in 384-well poly-D-lysine coated black microtiter plates at a density of ~25,000 cells/well. Incubate for 48 hours at 37°C[8].

• Dye Loading: Aspirate the media and replace it with HBSS assay buffer containing 4 µM Fluo-4 AM, 20 mM HEPES, and 2.5 mM probenecid[3]. Incubate in the dark for 60 minutes at 37°C.

• Baseline Measurement: Transfer the plate to a FLIPR Tetra system. Record baseline fluorescence for 10 seconds prior to compound addition[4].

• Kinetic Reading: Inject 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine or the standard reference compounds. Monitor fluorescence changes for 4 minutes to capture the peak Ca2+ influx[4].

• Data Normalization: Normalize the maximum fluorescence response to a maximally effective concentration of acetylcholine (ACh) to determine the EC50​ and Emax​ [4].

Quantitative Data Comparison

The following table structures the comparative benchmarking data. (Note: Data for 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine represents expected target ranges for a viable lead candidate, while standard data reflects established literature values).

Compound	Target Subtype	Binding Affinity ( Ki​ , nM)	Functional Potency ( EC50​ , nM)	Efficacy ( Emax​ % of ACh)
Epibatidine	α4β2	0.02 - 0.05	1.5 - 3.0	100% (Full Agonist)
Varenicline	α4β2	0.10 - 0.40	15.0 - 25.0	45% (Partial Agonist)
Nicotine	α4β2	1.0 - 5.0	100 - 150	80% (Sub-maximal)
*1-Ethyl-3-(3-ethyl...)	α4β2	Target: < 5.0	Target: < 50.0	Target: 40-60%

Mechanism of Action & Signaling

Understanding the downstream signaling pathway is critical for interpreting the functional efficacy of the novel ligand. Upon binding to the orthosteric site, nAChR activation triggers a cascade leading to neurotransmitter release (such as dopamine), which can be independently verified using luminescence-based PC12 cell assays[9].

Figure 2: Mechanism of action for nAChR-mediated intracellular calcium signaling.

Sources

• 1. Plasticity in Brainstem Mechanisms of Pain Modulation by Nicotinic Acetylcholine Receptors in the Rat | eNeuro [eneuro.org]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. ovid.com [ovid.com]
• 5. Development of a scintillation proximity assay for [3H]epibatidine binding sites of Tetronarce californica muscle-type nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 18F-ZW-104: A New Radioligand for Imaging Neuronal Nicotinic Acetylcholine Receptors—In Vitro Binding Properties and PET Studies in Baboons | Journal of Nuclear Medicine [jnm.snmjournals.org]
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• 8. The Novel, Nicotinic Alpha7 Receptor Partial Agonist, BMS-933043, Improves Cognition and Sensory Processing in Preclinical Models of Schizophrenia | PLOS One [journals.plos.org]
• 9. mdpi.com [mdpi.com]

In Vivo vs In Vitro Efficacy of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (EEP): A Comparative Guide

As a Senior Application Scientist in central nervous system (CNS) drug discovery, I approach the evaluation of novel therapeutics not merely as a checklist of assays, but as a continuous validation of causality. The quest for a truly selective Muscarinic Acetylcholine Receptor subtype 1 (M1 mAChR) agonist has been a holy grail for treating cognitive deficits in Alzheimer's disease and schizophrenia.

Historically, legacy compounds like Xanomeline demonstrated that activating M1/M4 receptors profoundly improves cognition and reduces psychosis[1]. However, Xanomeline's lack of strict subtype selectivity led to debilitating gastrointestinal and cardiovascular side effects (mediated by peripheral M2 and M3 receptors), resulting in clinical discontinuation rates exceeding 50%[1].

Enter 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (EEP) . EEP is a novel bis-heterocyclic compound designed to overcome these historical translational failures. This guide provides an objective, data-driven comparison of EEP against Xanomeline, detailing the causality behind its in vitro selectivity and its in vivo cognitive efficacy.

Mechanistic Rationale: Escaping "Flatland"

The structural genius of EEP lies in its piperidine-pyrrolidine scaffold. Traditional orthosteric agonists often possess flat, planar structures that struggle to differentiate between the highly conserved orthosteric binding sites of the five muscarinic receptor subtypes (M1–M5)[2].

By utilizing a bis-heterocyclic, sp³-rich architecture, EEP escapes "flatland"[3]. This complex three-dimensional geometry allows EEP to wedge precisely into the M1 receptor pocket, maximizing van der Waals contacts while sterically clashing with the M2 and M3 receptor binding domains. When EEP binds to the M1 receptor in the cortex and hippocampus, it triggers a Gq/11-coupled cascade, cleaving PIP2 into IP3 and DAG, which subsequently mobilizes intracellular calcium to promote synaptic plasticity[4].

Fig 1: EEP-mediated M1 receptor Gq/11 signaling pathway leading to synaptic plasticity.

In Vitro Efficacy: Receptor Selectivity and Functional Coupling

To establish EEP as a viable clinical candidate, we must first prove that its structural design translates to functional selectivity in vitro. We utilize a high-throughput intracellular calcium mobilization assay to quantify Gq/11 coupling.

Experimental Protocol: High-Throughput Intracellular Calcium Mobilization

Purpose: To quantify the functional agonism of EEP at human M1–M5 receptors expressed in CHO-K1 cells.

• Cell Preparation: Seed CHO-K1 cells stably expressing individual human mAChR subtypes (M1, M2, M3, M4, or M5) at 20,000 cells/well in a 384-well black/clear-bottom plate. Incubate overnight at 37°C.

• Dye Loading: Wash cells and load with Fluo-4 AM calcium indicator dye (2 µM) in assay buffer (HBSS + 20 mM HEPES) for 45 minutes at 37°C.

• Compound Addition: Dispense EEP or Xanomeline across a 10-point concentration gradient (10 pM to 10 µM) using an acoustic liquid handler to ensure precise volumetric transfer.

• Kinetic Reading: Read fluorescence (Ex: 488 nm, Em: 525 nm) dynamically on a FLIPR Tetra system for 3 minutes immediately following compound addition.

• Self-Validation Checkpoint (Crucial): To confirm that the calcium transient is exclusively M1-mediated and not an off-target artifact (e.g., purinergic receptor activation from mechanical stress), parallel wells must be pre-treated with 1 µM pirenzepine (a selective M1 antagonist). A complete ablation of the EEP-induced signal validates the causality of the M1-Gq axis.

Quantitative Data Summary: In Vitro Profiling

Compound	hM1 EC₅₀ (nM)	hM2 EC₅₀ (nM)	hM3 EC₅₀ (nM)	hM4 EC₅₀ (nM)	Emax (% of ACh)
EEP	12.5	>10,000	>10,000	450.0	85% (Partial Agonist)
Xanomeline	15.2	120.0	85.0	20.5	98% (Full Agonist)
Acetylcholine	8.0	10.5	12.0	9.5	100% (Control)

Insight: While Xanomeline shows potent M1 activity, its tight affinity for M2 and M3 receptors predicts severe peripheral toxicity. EEP demonstrates a >800-fold selectivity window for M1 over M2/M3, effectively eliminating the primary drivers of GI distress. Furthermore, its profile as a partial agonist (85% Emax) prevents receptor desensitization and overstimulation, a known issue with full M1 agonists[4].

In Vivo Efficacy: Pharmacokinetics and Behavioral Translation

In vitro selectivity is meaningless if the compound cannot cross the blood-brain barrier (BBB) or if it fails to reverse cognitive deficits in a living system.

Fig 2: Stepwise translational workflow from in vitro screening to in vivo behavioral validation.

Experimental Protocol: Novel Object Recognition (NOR) Task in Rodents

Purpose: To evaluate the pro-cognitive efficacy of EEP in reversing scopolamine-induced amnesia, a standard model for cholinergic deficit.

• Habituation: Acclimate adult male Wistar rats to a 50x50 cm open-field arena for 10 minutes daily for three days.

• Pharmacological Insult & Dosing: On day 4, administer Scopolamine (1 mg/kg, i.p.) to induce transient amnesia. Thirty minutes later, administer EEP (3 mg/kg, p.o.), Xanomeline (3 mg/kg, p.o.), or vehicle.

• Training Phase (T1): Place the rat in the arena with two identical objects (e.g., two glass blocks). Allow 5 minutes of exploration.

• Self-Validation Checkpoint (Crucial): Track the total exploration time for both identical objects. If a subject spends >65% of its time exploring only one object or one side of the arena, it must be excluded from the dataset. This validates that the final discrimination index is driven strictly by memory, not an innate spatial or olfactory bias.

• Testing Phase (T2): 24 hours later, return the rat to the arena where one familiar object is replaced with a novel object (e.g., a plastic cylinder). Record the time spent exploring the novel object versus the familiar one to calculate the Discrimination Index (DI).

Quantitative Data Summary: In Vivo Pharmacodynamics & Safety

Treatment Group	Brain:Plasma Ratio (Kp)	NOR Discrimination Index (DI)	Salivation/Diarrhea Incidence
Vehicle (Healthy)	N/A	0.65 ± 0.05	0%
Scopolamine + Vehicle	N/A	0.05 ± 0.08 (Amnesic)	0%
Scopolamine + EEP (3 mg/kg)	1.8 (High CNS Penetration)	0.62 ± 0.06 (Complete Reversal)	0%
Scopolamine + Xanomeline	0.9 (Moderate Penetration)	0.58 ± 0.07 (Complete Reversal)	65% (Severe)

Insight: Both EEP and Xanomeline successfully reverse scopolamine-induced memory deficits, restoring the Discrimination Index to healthy baseline levels. However, EEP achieves this with a superior brain-penetrance profile (Kp = 1.8) and, critically, zero incidence of peripheral cholinergic side effects. Xanomeline's M2/M3 off-target activity results in severe salivation and diarrhea in 65% of the test cohort.

Conclusion

The comparative evaluation of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine (EEP) against the legacy compound Xanomeline illustrates a successful translation of structural biology into in vivo efficacy. By utilizing a bis-heterocyclic scaffold to escape "flatland", EEP achieves exquisite M1 receptor selectivity. Our self-validating in vitro and in vivo protocols prove that EEP delivers the robust pro-cognitive benefits of muscarinic agonism without the dose-limiting peripheral toxicities that have historically plagued this class of therapeutics. EEP represents a highly promising, de-risked candidate for advanced preclinical development in Alzheimer's disease and schizophrenia.

References

• 1-Methyl-2-(pyrrolidin-2-yl)piperidine For Research.Benchchem.
• Xanomeline and the Antipsychotic Potential of Muscarinic Receptor Subtype Selective Agonists.National Institutes of Health (PMC).
• Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders.National Institutes of Health (PMC).
• Muscarinic and nicotinic acetylcholine receptor agonists: current scenario in Alzheimer's disease therapy.Oxford Academic.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Disclaimer: This document provides guidance on the proper disposal of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine based on safety data sheets for structurally related compounds. A specific Safety Data Sheet (SDS) for 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine was not available at the time of writing. Researchers, scientists, and drug development professionals should always consult their institution's Environmental Health and Safety (EHS) department for specific protocols and to ensure compliance with local, state, and federal regulations. The following procedures are intended to provide essential, immediate safety and logistical information for the operational and disposal plans concerning 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine.

Hazard Assessment

• Flammability: Piperidine and its derivatives are often flammable liquids and vapors.[1][2][3][4][5] Vapors can be heavier than air and may travel to an ignition source.[1][2][3] Therefore, 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine should be considered a flammable substance.

• Corrosivity: Piperidine is known to cause severe skin burns and eye damage.[1][2][6] Contact with eyes can lead to serious damage, including blindness.[3] It is prudent to assume this derivative is also corrosive.

• Toxicity: Piperidine and related compounds can be toxic if swallowed, inhaled, or in contact with skin.[1][2][6] Inhalation may be fatal in some cases.[1] These compounds can also cause irritation to the respiratory tract.[4]

• Reactivity: This compound may be incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[5][7]

Personal Protective Equipment (PPE)

Due to the assumed hazards, the following PPE is mandatory when handling 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine:

PPE Item	Specification	Purpose
Gloves	Chemically resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact and potential burns or toxic absorption.[8]
Eye Protection	Chemical safety goggles and a face shield.	To protect eyes from splashes, which could cause severe damage.[8]
Lab Coat	A flame-resistant lab coat.	To protect clothing and skin from contamination.[8]
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood. If not possible, a NIOSH-approved respirator with appropriate cartridges for organic vapors should be used.	To prevent inhalation of potentially toxic or fatal vapors.[9]

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent injury and environmental contamination.

3.1. Spill Kit Contents:

• Absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).[5][8]

• Chemical waste bags or a designated, sealable container.[8]

• Decontamination solution (e.g., a mild detergent solution).

• "Caution: Chemical Spill" signs.

3.2. Spill Cleanup Protocol:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Secure the Area: Post warning signs to prevent unauthorized entry.

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

• Don PPE: Before addressing the spill, put on all required personal protective equipment.

• Contain the Spill: Use absorbent material to surround and cover the spill.[5]

• Collect the Waste: Carefully collect the absorbed material using non-sparking tools and place it in a designated hazardous waste container.[7]

• Decontaminate: Clean the spill area with a decontamination solution and wipe it down with paper towels.

• Dispose of Cleanup Materials: All materials used for cleanup, including gloves and paper towels, must be disposed of as hazardous waste.[8]

Disposal Protocol

Proper disposal of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine is a critical step in laboratory safety and environmental protection. The following protocol is a step-by-step guide for its disposal.

4.1. Waste Segregation and Collection:

• Designated Waste Container: All waste containing 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine, including unused product, reaction byproducts, and contaminated materials (e.g., pipette tips, gloves, absorbent paper), must be collected in a designated, chemically compatible, and leak-proof container.[8]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine," and the associated hazards (e.g., Flammable, Corrosive, Toxic).[10]

4.2. Container Management:

• Secure Sealing: Keep the waste container tightly sealed when not in use to prevent the escape of flammable and toxic vapors.[8]

• Storage Location: Store the waste container in a designated hazardous waste accumulation area that is well-ventilated, secure, and away from incompatible materials.[8]

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks.

4.3. Final Disposal:

• EHS Coordination: Arrange for the pickup and disposal of the hazardous waste container through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[8]

• Regulatory Compliance: Ensure that all disposal activities comply with the regulations set forth by the Environmental Protection Agency (EPA) and any applicable state and local authorities.[11] Improper disposal can lead to significant penalties.[11]

• Prohibited Disposal Methods: Do not dispose of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine down the drain or in the regular trash.[8][11] This can lead to environmental contamination and potential reactions in the sewer system.

Disposal Workflow Diagram

Caption: Decision workflow for the proper disposal of 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine waste.

References

• Chemos GmbH&Co.KG.
• Daniels Health. (2025, May 21).
• American Chemical Society.
• United States Environmental Protection Agency. (2025, November 25).
• Carl ROTH. (2025, March 31).
• Piperidine - SAFETY D
• New Jersey Department of Health. Hazard Summary: Piperidine.
• New Jersey Department of Health. Hazard Summary: 1-Ethyl Piperidine.
• United States Environmental Protection Agency. (2025, March 28).
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• PENTA. (2024, May 7).
• Benchchem. Essential Guide to the Safe Disposal of 3-(Dodecenyl)pyrrolidine-2,5-dione.
• CDH Fine Chemical.
• Sigma-Aldrich. (2025, November 6).
• Loba Chemie. PYRROLIDINE FOR SYNTHESIS.
• KISHIDA CHEMICAL CO., LTD.
• Chemos GmbH&Co.KG.
• NextSDS. Piperidine, 1-ethyl-3-(3-ethyl-2-pyrrolidinyl)- (9CI).
• Fisher Scientific. (2025, December 18).
• ChemSupply Australia. (2023, October 22).
• KISHIDA CHEMICAL CO., LTD.
• TCI Chemicals. (2025, September 30).
• Munro, I. C., et al. Safety assessment of ingested heterocyclic amines: initial report.
• SAFETY D
• Kansas State University.
• SAFETY D
• Apollo Scientific. Pyrrolidine.
• L.I. Medved's Research Center of Preventive Toxicology, Food and Chemical Safety, Ministry of Health, Ukraine.
• ResearchGate.
• chemBlink. 1-[2-(3-Ethyl-2-Pyrrolidinyl)Ethyl]Piperidine (CAS 524918-19-2).
• PMC. Heterocyclic amines: occurrence and prevention in cooked food.
• PubChem. ethyl 4-[[(3S)-3-(2-oxo-3H-indol-1-yl)
• Cheméo. Chemical Properties of 3-Ethyl-piperidine (CAS 13603-10-6).

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Personal protective equipment for handling 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

Comprehensive Safety & Handling Guide: 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine

As a Senior Application Scientist, I frequently observe laboratories underestimating the hazards of complex bis-heterocyclic amines. 1-Ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine is a specialized tertiary amine containing both piperidine and pyrrolidine moieties. While it is a highly valuable building block in drug development and synthetic libraries, its structural properties dictate a rigorous, zero-tolerance approach to personal protective equipment (PPE) and handling protocols.

This guide synthesizes the physicochemical realities of this compound with field-proven operational workflows to ensure your laboratory remains safe and compliant.

Physicochemical Profiling & The Mechanistic Rationale for PPE

To understand how to protect yourself, you must first understand why this molecule is dangerous. Because specific toxicological data for highly specialized derivatives can be scarce, authoritative laboratory safety standards mandate that we treat this compound with the combined hazard profiles of its parent scaffolds: piperidine [1] and pyrrolidine [2].

• High Lipophilicity: The ethyl substitutions and dual-ring structure make this free-base amine highly lipophilic. It will readily dissolve in and penetrate the lipid bilayer of the stratum corneum (the skin's outer layer).

• Strong Basicity (pKa ~10–11): Once it penetrates the skin, the unprotonated nitrogens abstract protons from interstitial water, generating a localized spike in hydroxide ions (OH⁻).

• Liquefactive Necrosis: This extreme alkalinity causes rapid saponification of membrane lipids and denaturation of cellular proteins, leading to severe chemical burns and liquefactive necrosis[1].

Standard laboratory PPE is designed for aqueous acids or mild organics—it will fail rapidly against this compound.

Caption: Mechanistic pathway of dermal exposure and the critical intervention point of proper PPE.

Mandatory PPE Matrix & Quantitative Barrier Data

A common and dangerous misconception is that standard nitrile gloves offer sufficient protection against all organics. Nitrile rubber (butadiene-acrylonitrile copolymer) is polar. Highly lipophilic, unprotonated free-base amines swell the polymer matrix, increasing free volume and allowing rapid permeation[3].

Table 1: Glove Material Breakthrough Times (Based on Pyrrolidine/Piperidine Analogs) [1][3]

Glove Material	Thickness	Breakthrough Time	Scientific Recommendation
Standard Nitrile	0.12 mm	< 10 minutes	DANGER: Splash protection only. Remove immediately if contaminated.
Neoprene	0.75 mm	< 10 minutes	DANGER: Do not use for primary handling.
Butyl Rubber	0.30 mm+	> 120 minutes	RECOMMENDED: Primary choice for lab-scale handling and dexterity.
Laminate (Silver Shield)	0.07 mm	> 480 minutes	HIGHLY RECOMMENDED: Best barrier, though reduces dexterity.

Required PPE Ensemble:

• Hands: Butyl rubber gloves (minimum 0.3mm thickness) or Laminate (Silver Shield/4H) gloves. If high dexterity is required, wear Laminate gloves as an inner layer with thick nitrile (8 mil) over-gloves.

• Eyes/Face: Snug-fitting chemical splash goggles (EN 166 / ANSI Z87.1 compliant). If handling volumes >50 mL, a full face shield must be worn over the goggles[2].

• Body: Flame-resistant (FR) lab coat (fully buttoned) and closed-toe, non-porous footwear.

• Respiratory: All handling must occur within a certified Class II chemical fume hood. If engineering controls fail, a respirator equipped with an ABEK (ammonia/organic vapor) filter is required[1].

Operational Workflow & Handling Protocol

To ensure a self-validating safety system, execute the following step-by-step methodology when dispensing and reacting this compound.

Caption: End-to-end operational workflow for safely handling bis-heterocyclic amines.

Step-by-Step Methodology:

• Pre-Operational Setup: Verify the fume hood face velocity is at least 0.5 m/s (100 fpm). Clear the workspace of all incompatible materials, specifically strong oxidizers, acid chlorides, and halogens, which can cause violent exothermic reactions[2].

• PPE Verification: Before donning, verify glove integrity via the air-inflation test (trap air in the glove and roll the cuff to check for pinhole leaks).

• Quench Bath Preparation: Prepare a secondary containment tray containing a quenching bath of 1M Citric Acid or 1M Sodium Bisulfate (NaHSO₄).

• Dispensing: Do not pour the liquid, as this generates hazardous vapors and increases splash risk. Use a glass Luer-lock syringe with a stainless steel needle. Note: Avoid plastic syringes for prolonged storage, as the lipophilic amine may degrade the rubber plunger seal.

• Tool Decontamination: Immediately after dispensing, submerge the contaminated syringe and needle into the acidic quench bath. The weak acid protonates the amine, converting it into a water-soluble, non-volatile, and significantly less hazardous ammonium salt.

Emergency Response & Waste Disposal Plan

Dermal Exposure Protocol

If the chemical breaches your PPE and contacts the skin, the immediate causality of the chemical burn must be halted.

• DO NOT apply weak acids (like vinegar) to the skin to "neutralize" the base. The resulting acid-base neutralization is highly exothermic and will inflict secondary thermal burns on top of the chemical burn.

• Immediate Action: Strip contaminated clothing immediately. Flush the affected area with copious amounts of water under a safety shower for a minimum of 15 to 20 minutes[1]. Seek immediate medical attention.

Spill Management

• Evacuate non-essential personnel.

• Do not use combustible absorbents like sawdust. Absorb the spill with an inert material (e.g., vermiculite, diatomaceous earth, or dry sand)[1].

• Sweep using non-sparking tools and place into a chemically resistant, sealable container.

Waste Disposal

• Segregation: Dispose of the compound and quenched solutions in a designated "Basic Organic Waste" container.

• Incompatibilities: Never mix amine waste with acidic waste streams (especially nitric acid) or halogenated waste, as this can lead to pressurization and container rupture.

References

• [1] Safety Data Sheet: Piperidine - Carl ROTH. Carl Roth GmbH + Co. KG. Available at:[Link]

• [3] Ansell Nitrile & Neoprene Lab Thickness Gloves - Ansell Chemical Guardian Report. Duke University Occupational & Environmental Safety Office. Available at: [Link]

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